Allyl methyl tetrasulfide

• CAS: 90195-83-8

Core Science & Biosynthesis

Mechanistic Biosynthesis and Pharmacological Profiling of Allyl Polysulfides in Allium sativum

Topic: Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This technical guide delineates the biochemical and chemical pathways governing the formation of allyl polysulfides—specifically diallyl disulfide (DADS) and diallyl trisulfide (DATS)—in garlic (Allium sativum). Unlike direct enzymatic products, these polysulfides are secondary metabolites resulting from the thiosulfinate rearrangement of allicin. This document provides a self-validating framework for the extraction, quantification, and pharmacological evaluation of these compounds, emphasizing the critical structure-activity relationships (SAR) driven by sulfur chain length.

The Precursor System: The Alliin-Alliinase Axis[1]

The biosynthesis of allyl polysulfides is a two-phase process: an initial enzymatic trigger followed by a cascade of non-enzymatic chemical rearrangements. The system relies on strict cellular compartmentalization to prevent premature reaction.

Upstream Biosynthesis of Alliin

Before polysulfide formation can occur, the plant accumulates the stable precursor Alliin (+)-S-allyl-L-cysteine sulfoxide. This occurs primarily in the cytosol via a glutathione-dependent pathway:[1]

• S-allylation: Glutathione (GSH) is S-allylated to form S-allyl-glutathione.[1]

• Processing: Peptidases remove the glycine and glutamate residues, yielding S-allyl-cysteine (SAC).

• Oxidation: A specific monooxygenase oxidizes SAC to Alliin.

The Enzymatic Trigger (Alliinase)

Upon tissue damage (maceration, crushing), the vacuolar enzyme Alliinase (EC 4.4.1.4, alliin lyase) is released and mixes with cytosolic Alliin.

• Reaction Kinetics: Alliinase is exceptionally fast, with a high turnover number (

  ). It requires Pyridoxal-5'-phosphate (PLP) as a cofactor.

• Mechanism: The enzyme catalyzes an

  -elimination of Alliin.

  • Products: 2-propenesulfenic acid (Allyl sulfenic acid), Pyruvate, and Ammonia.

Critical Insight: The immediate product, allyl sulfenic acid, is highly unstable and transient. It does not accumulate but rapidly condenses.

The Allicin Transformation: The Pivot Point

The formation of polysulfides is strictly dependent on the fate of Allicin (diallyl thiosulfinate). Allicin is formed by the dehydration condensation of two molecules of allyl sulfenic acid.

Mechanism of Polysulfide Formation

Allicin is thermally unstable and undergoes thiosulfinate rearrangement. This is the definitive step for allyl polysulfide biosynthesis. The pathway bifurcates based on environmental conditions (solvent polarity and temperature):

• Hydrophobic/Non-polar Solvents (or Gas Phase): Allicin undergoes a Cope-type elimination and rearrangement.

  • Primary Products: Diallyl disulfide (DADS) and Diallyl trisulfide (DATS).[2][3][4]

  • Mechanism: Nucleophilic attack of sulfur atoms leads to disproportionation. A thioallyl cation intermediate reacts with diallyl thiosulfinate species to elongate the sulfur chain.

• Hydrophilic/Polar Solvents (e.g., Ethanol/Water): Ajoene and vinyldithiins are favored alongside DADS.

Visualization of the Pathway

The following diagram illustrates the transition from the stable precursor Alliin to the bioactive polysulfides.

Figure 1: The biosynthetic cascade from Alliin to Allyl Polysulfides via the Allicin intermediate.[5][2][3][6]

Analytical Methodologies: Extraction and Quantification

Accurate quantification is challenging due to the volatility and thermal instability of these compounds. The following protocol is designed to minimize artifact formation while ensuring exhaustive extraction.

Comparative Extraction Techniques

Method	Target Analytes	Pros	Cons
Steam Distillation	DADS, DATS, DAS	High yield of polysulfides; mimics "cooked" garlic profile.	Artifacts: Heat converts all Allicin to polysulfides; does not represent fresh tissue.
Solvent Extraction (Et₂O)	Allicin, DADS	Preserves Allicin if done at <25°C.	Requires rapid analysis; solvent evaporation can degrade Allicin.
Supercritical Fluid (SFE)	Specific fractions	Tunable selectivity; low thermal degradation.	High equipment cost; complex optimization.

Validated Protocol: GC-MS Quantification of DADS/DATS

Objective: Quantify DADS and DATS content in garlic oil.

Reagents:

• Internal Standard: Butyl sulfide or 1,3-dithiane (stable, distinct retention time).

• Solvent: n-Hexane (HPLC grade).

Step-by-Step Workflow:

• Sample Preparation:

  • Crush 5g fresh garlic cloves.

  • Incubate at room temperature for 15 minutes (allows Alliinase to convert Alliin

    Allicin).

  • Perform Steam Distillation for 3 hours to force conversion of Allicin to polysulfides (DADS/DATS).

  • Collect the distillate and extract into n-Hexane.

• GC-MS Configuration:

  • Column: HP-5ms (5% Phenyl Methyl Siloxane) or equivalent non-polar column (30m x 0.25mm ID).

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Injection: Split mode (1:50), Temperature 250°C.

  • Oven Program:

    • Initial: 50°C (hold 2 min).

    • Ramp A: 5°C/min to 150°C.

    • Ramp B: 20°C/min to 280°C (hold 5 min).

• Detection (MS):

  • Source Temp: 230°C.

  • Scan Range: 35–300 m/z.

  • Identification: Compare retention times and mass spectra (molecular ions: DADS m/z 146, DATS m/z 178).

Figure 2: Workflow for the conversion and quantification of allyl polysulfides.

Therapeutic Implications: Structure-Activity Relationship (SAR)

The pharmacological potency of allyl polysulfides is directly correlated with the number of sulfur atoms in the chain.

Mechanism of Action: Thiol-Disulfide Exchange

Allyl polysulfides act as pro-oxidants or sulfur donors . They interact with intracellular thiols (Glutathione, Cysteine residues on proteins) via thiol-disulfide exchange reactions.[4]

This "S-thioallylation" modifies protein function, triggering signaling pathways (e.g., MAPK, p53) that lead to apoptosis in cancer cells or antimicrobial effects.

The Sulfur Chain Rule

• Diallyl Sulfide (DAS, n=1): Metabolically activated by CYP2E1. Weak direct activity.

• Diallyl Disulfide (DADS, n=2): Moderate activity. Induces G2/M phase arrest.[4]

• Diallyl Trisulfide (DATS, n=3): Superior potency. The labile S-S bond allows for rapid H₂S release and tubulin disruption.

Drug Development Note: DATS is often the preferred lead compound for anticancer formulations due to its higher reactivity and superior lipophilicity compared to DADS.

References

• Biosynthesis of Alliin and Allicin

  • Block, E. (2010).[2] Garlic and Other Alliums: The Lore and the Science. Royal Society of Chemistry.

  • Lancaster, J. E., et al. (1989). "Biosynthesis of S-alk(en)yl-L-cysteine sulphoxides in Allium." Phytochemistry.

• Chemical Transformation & Polysulfide Formation

  • Lawson, L. D., & Hunsaker, S. M. (2018). "Allicin Bioavailability and Metabolism: Half-Life of Allicin in Blood." Journal of Agricultural and Food Chemistry.

  • Iberl, B., et al. (1990). "Quantitative Determination of Allicin and Alliin from Garlic by HPLC." Planta Medica.

• Analytical Protocols (GC-MS)

  • Kimbaris, A. C., et al. (2006). "Quantitative Analysis of Garlic (Allium sativum) Oil by GC-MS." Food Chemistry.

  • Tocmo, R., et al. (2015). "Organosulfur Compounds in Processed Garlic: Analysis and Bioactivity." Journal of Food Science.

• Pharmacological Mechanisms & SAR

  • Powolny, A. A., & Singh, S. V. (2008). "Multitargeted prevention and therapy of cancer by diallyl trisulfide and related Allium vegetable-derived organosulfur compounds." Cancer Letters.

  • Liang, D., et al. (2015). "Involvement of ROS in Diallyl Trisulfide-Induced Apoptosis." International Journal of Molecular Sciences.

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• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Allicin? [synapse.patsnap.com]
• 6. Allicin: Chemistry and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Characterization of Allyl Methyl Tetrasulfide (AMTS)

This technical guide details the spectroscopic characterization of Allyl Methyl Tetrasulfide (AMTS), a bioactive organosulfur compound identified in Allium sativum (garlic) oil. It synthesizes data from gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to provide a robust identification framework.

Executive Summary

Allyl Methyl Tetrasulfide (AMTS) (IUPAC: 1-methyl-4-(prop-2-en-1-yl)tetrasulfane) is a minor but pharmacologically significant component of garlic essential oil. Unlike its symmetric homologs (e.g., diallyl tetrasulfide), AMTS possesses an asymmetric structure (

), presenting unique spectroscopic challenges. This guide provides a definitive protocol for its identification, distinguishing it from abundant di- and trisulfides using MS fragmentation patterns and NMR chemical shift trends.

Property	Data
Formula
Molecular Weight	184.37 g/mol
CAS Number	90195-83-8
Key Application	Anti-cancer research, antimicrobial agents, food chemistry profiling.

Synthesis and Isolation Protocols

To obtain high-purity AMTS for characterization, researchers typically employ oxidative cross-coupling or fractional isolation from garlic oil.

Synthesis via Oxidative Cross-Coupling (Scrambling)

This method relies on the random oxidation of mixed thiols, yielding a statistical distribution of polysulfides which must be purified.

• Reagents: Allyl mercaptan (2-propene-1-thiol), Methyl mercaptan (methanethiol), Elemental Sulfur (

  ), Catalytic amine (e.g., ).

• Procedure:

  • Dissolve elemental sulfur in the thiol mixture (1:1 molar ratio) at 25°C.

  • Stir for 2 hours to allow polysulfide chain elongation.

  • Purification: The reaction yields a mixture (

    , , ). Isolate AMTS using preparative HPLC (C18 reverse-phase) or flash chromatography (Silica gel, Hexane/EtOAc gradient).

Isolation from Garlic Oil

• Source: Steam-distilled garlic oil.

• Method: HPLC on a Porous Graphitic Carbon (PGC) column is superior to C18 for separating polysulfide isomers.

• Elution: Acetonitrile/Water gradient. AMTS typically elutes between Diallyl Trisulfide (DATS) and Diallyl Tetrasulfide (DATTS).

GC-MS Characterization

Gas Chromatography-Mass Spectrometry is the primary tool for identifying AMTS in complex matrices. The molecule is thermally labile; injector temperatures should be kept

to minimize disproportionation.

Fragmentation Logic

The mass spectrum of AMTS is dominated by the cleavage of the weak S-S bonds.

• Molecular Ion (

  ): Observed at m/z 184 . (Often weak due to instability).

• Base Peak: Typically m/z 41 (

  ) or m/z 64 ( ) depending on ionization energy.

• Diagnostic Fragments:

  • m/z 143 (

    ): Loss of the allyl group ( ).

  • m/z 169 (

    ): Loss of the methyl group ( ).

  • m/z 79/80: Methyl trisulfide fragment (

    rearrangement).

Mass Spectrum Data Table

m/z (Mass-to-Charge)	Relative Abundance (%)	Ion Assignment	Fragment Structure
184	5 - 15%
143	10 - 20%
111	20 - 30%
73	40 - 60%
64	50 - 80%
41	100% (Base)

Fragmentation Pathway Diagram

The following diagram illustrates the primary dissociation pathways under Electron Impact (EI, 70eV).

Figure 1: Proposed EI-MS fragmentation pathway for Allyl Methyl Tetrasulfide showing major diagnostic ions.

NMR Spectroscopy

Nuclear Magnetic Resonance is the gold standard for structural confirmation. The asymmetry of AMTS results in distinct chemical shifts compared to Diallyl Tetrasulfide.

1H NMR (Proton)

The polysulfide chain length exerts a deshielding effect . As the sulfur chain grows (

), the -protons (Methyl and Allyl ) shift downfield.

• Solvent:

  (Chloroform-d)

• Frequency: 400-600 MHz recommended for resolution.

Proton Group	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Logic
Methyl	2.62 - 2.66	Singlet (s)	3H	-	Deshielded vs. (~2.3) and (~2.55).
Allyl	3.65 - 3.72	Doublet (d)	2H		-protons adjacent to chain.
Terminal =CH	5.15 - 5.25	Multiplet (m)	2H	-	Vinyl protons (cis/trans).
Internal =CH	5.85 - 5.95	Multiplet (m)	1H	-	Methine vinyl proton.

Differentiation Note:

• Allyl Methyl Disulfide:[1][2] Methyl

  2.32, Allyl 3.34.

• Allyl Methyl Trisulfide:[1][3] Methyl

  2.56, Allyl 3.55.

• AMTS: The downfield shift to >2.60 ppm (Me) and >3.65 ppm (Allyl) is diagnostic.

13C NMR (Carbon)

The

spectrum confirms the asymmetry, showing four distinct carbon environments.

Carbon Environment	Shift ( , ppm)	Type	Notes
Methyl	22.5 - 23.0		Typical region.
Allyl	41.8 - 42.5		Significantly deshielded by tetrasulfide.
Terminal =CH	118.5		Characteristic vinyl signal.
Internal =CH	133.0		Characteristic vinyl signal.

Identification Workflow

To confirm AMTS in a sample, follow this self-validating logic flow.

Figure 2: Analytical workflow for the discrimination of asymmetric polysulfides.

References

• Kimbaris, A. C., et al. (2006). "Quantitative analysis of garlic (Allium sativum) oil unsaturated acyclic components using FT-Raman spectroscopy." Journal of Agricultural and Food Chemistry. Link

• Block, E. (2010).[4] Garlic and Other Alliums: The Lore and the Science. Royal Society of Chemistry. (Definitive text on organosulfur chemistry). Link

• Munchberg, U., et al. (2007). "Polysulfides as biologically active ingredients of garlic." Organic & Biomolecular Chemistry. Link

• Lawson, L. D., & Wang, Z. J. (2005). "Allicin and allicin-derived garlic compounds: increase stability and bioavailability." Journal of Agricultural and Food Chemistry. Link

• PubChem Database. (2024). "Allyl methyl tetrasulfide - Compound Summary." National Library of Medicine. Link

Sources

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• 3. Diallyl Trisulfide, the Antifungal Component of Garlic Essential Oil and the Bioactivity of Its Nanoemulsions Formed by Spontaneous Emulsification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orbi.uliege.be [orbi.uliege.be]

Investigating the Role of Allyl Methyl Tetrasulfide in Cancer Cell Lines

Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals Subject: Oncology / Pharmacognosy / Cell Biology

Executive Summary: The Asymmetric Polysulfide Frontier

While Diallyl Trisulfide (DATS) and Diallyl Disulfide (DADS) dominate the literature on garlic-derived organosulfur compounds (OSCs), Allyl Methyl Tetrasulfide (AMTS) represents a potent, under-investigated frontier. As a tetrasulfide (

), AMTS possesses a highly reactive sulfane sulfur chain capable of superior Reactive Oxygen Species (ROS) generation compared to its di- and tri-sulfide counterparts. However, its asymmetric structure (Allyl-S-S-S-S-Methyl) imparts distinct lipophilicity and metabolic stability profiles compared to the symmetric Diallyl Tetrasulfide.

This guide provides a structured technical roadmap for investigating AMTS. It moves beyond basic screening, detailing the mechanistic validation of tubulin destabilization , ROS-mediated mitochondrial dysfunction , and G2/M cell cycle arrest .

Chemical Identity & Structural Significance[1]

AMTS is a lipophilic polysulfide found in minor quantities in garlic essential oil (Allium sativum). Its pharmacological potency is directly linked to the number of sulfur atoms in the chain (polysulfides > disulfides).

Property	Specification	Relevance to Assay Design
IUPAC Name	1-Methyl-4-(prop-2-en-1-yl)tetrasulfane	Asymmetric structure affects membrane permeability.
CAS Number	90195-83-8	Use for sourcing high-purity standards (>95%).
Molecular Weight	184.37 g/mol	Essential for molarity calculations in dosing.
Lipophilicity (LogP)	~3.6 (Predicted)	Requires DMSO/Ethanol solubilization; avoid aqueous stock.
Stability	Thermolabile; Light-sensitive	Critical: Prepare fresh in dim light; store at -80°C.

Comparative Potency Hypothesis

Research establishes a Structure-Activity Relationship (SAR) where increased sulfur chain length correlates with increased cytotoxicity. Therefore, the working hypothesis for AMTS investigation is:

Mechanistic Landscape: Validated Signaling Pathways

To investigate AMTS, researchers must target two primary mechanisms characteristic of polysulfides: Redox Cycling and Microtubule Disruption .

The ROS-Tubulin Axis

AMTS acts as a "pro-oxidant" in cancer cells. The tetrasulfide bond undergoes bioreduction, releasing sulfane sulfur species that deplete intracellular Glutathione (GSH) and generate ROS. Simultaneously, the allyl moiety interacts with tubulin sulfhydryl groups, preventing polymerization.

Figure 1: The dual-action mechanism of AMTS involving ROS-mediated mitochondrial apoptosis and tubulin-targeted cell cycle arrest.

Experimental Protocols: A Self-Validating Workflow

This section outlines the step-by-step protocols required to validate the mechanisms described above.

Phase I: Cytotoxicity & IC50 Determination

Objective: Establish the inhibitory concentration (IC50) across a panel of cancer lines (e.g., HepG2, MCF-7, HT-29) vs. normal fibroblasts (selectivity index).

• Preparation: Dissolve AMTS in DMSO to 100 mM stock. Dilute in media to final concentrations (1–100 µM). Ensure final DMSO < 0.1%.

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with AMTS for 24h, 48h, and 72h. Include Diallyl Trisulfide (DATS) as a positive control.

• Readout: Use MTT or CCK-8 assay. Absorbance at 570 nm (MTT) or 450 nm (CCK-8).

• Analysis: Plot dose-response curves using non-linear regression (Sigmoidal, 4PL).

  • Expected Result: IC50 for AMTS should be in the low micromolar range (5–20 µM), potentially lower than DATS due to the tetrasulfide chain.

Phase II: Cell Cycle Analysis (Flow Cytometry)

Objective: Confirm G2/M arrest caused by microtubule interference.

• Synchronization: Starve cells (serum-free media) for 12h to synchronize in G0/G1.

• Treatment: Treat with AMTS at IC50 and 2xIC50 for 12h and 24h.

• Fixation: Harvest cells, wash with cold PBS, and fix in 70% ice-cold ethanol overnight at -20°C.

• Staining: Wash ethanol. Resuspend in PBS containing RNase A (100 µg/mL) and Propidium Iodide (PI, 50 µg/mL) . Incubate 30 min in dark.

• Acquisition: Analyze on Flow Cytometer (e.g., BD FACSCanto). Record 10,000 events.

• Gating: Exclude doublets. Quantify % cells in G0/G1, S, and G2/M phases.

  • Validation: A distinct peak shift to the G2/M phase confirms mitotic block.

Phase III: Validating the ROS Mechanism

Objective: Prove that cytotoxicity is ROS-dependent using a scavenger rescue assay.

• Dye Loading: Pre-load cells with DCFH-DA (10 µM) for 30 min. This dye fluoresces green upon oxidation by ROS.

• Rescue Control: Pre-treat one group with N-Acetylcysteine (NAC, 5 mM) , a ROS scavenger, for 1h.

• Treatment: Add AMTS (IC50) to both NAC-pretreated and naive groups. Incubate 4h.

• Measurement:

  • Fluorescence Microscopy: Visualize green fluorescence intensity.

  • Flow Cytometry: Measure Mean Fluorescence Intensity (MFI) in the FITC channel.

• Interpretation: If NAC significantly reduces cell death and DCF fluorescence, the mechanism is confirmed as ROS-dependent.

Molecular Targets & Western Blotting Panel

To publish authoritative results, you must demonstrate modulation of specific proteins.

Target Protein	Expected Change	Mechanistic Implication
Cyclin B1	Upregulation (Accumulation)	Arrest at G2/M transition; complex cannot degrade.
Cdk1 (Cdc2)	Downregulation / Dephosphorylation	Inactivation prevents mitotic exit.
Bcl-2	Downregulation	Loss of anti-apoptotic protection.
Bax	Upregulation	Pro-apoptotic pore formation in mitochondria.
Cleaved Caspase-3	Presence (17/19 kDa fragment)	Execution of apoptosis.
Cytochrome C	Cytosolic Accumulation	Release from mitochondria due to membrane potential loss.

Comparative Experimental Workflow

The following diagram illustrates the logical flow of experiments required to fully characterize AMTS, distinguishing it from general screening.

Figure 2: Sequential experimental workflow for validating AMTS anticancer activity.

References

• Garlic Bioactive Substances and Cancer: Shang, A., et al.[1][2] "Garlic bioactive substances and their therapeutic applications for improving human health: a comprehensive review."[1] Frontiers in Nutrition, 2024.

• Mechanisms of Diallyl Trisulfide (DATS) - Comparative Basis: Jiang, X., et al. "The potential of diallyl trisulfide for cancer prevention and treatment, with mechanism insights."[3][4] Frontiers in Pharmacology, 2024.

• Chemical Properties of Allyl Methyl Tetrasulfide: PubChem Database. "Allyl methyl tetrasulfide (Compound CID 525329)."[5] National Institutes of Health (NIH).

• Cell Cycle Arrest by Garlic Sulfides: Altonsy, M.O., et al. "Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential."[2] Frontiers in Pharmacology, 2012.

• Comparative Analysis of Garlic Essential Oil Components: Mnayer, D., et al. "The Chemical Compositions of the Volatile Oils of Garlic (Allium sativum) and Wild Garlic (Allium vineale)." Foods, 2017.

Sources

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• 3. Frontiers | The potential of diallyl trisulfide for cancer prevention and treatment, with mechanism insights [frontiersin.org]
• 4. The potential of diallyl trisulfide for cancer prevention and treatment, with mechanism insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allyl methyl tetrasulfide | C4H8S4 | CID 525329 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

GC-MS Protocol for the Accurate Quantification of Allyl Methyl Tetrasulfide in Plant Extracts

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Characterizing Allium Organosulfur Compounds

Allyl methyl tetrasulfide is a volatile organosulfur compound and a significant contributor to the characteristic aroma and flavor profile of plants from the Allium genus, such as garlic (Allium sativum)[1][2]. Beyond its sensory attributes, this compound, along with other related polysulfides, is of increasing interest to researchers in pharmacognosy and drug development due to its potential biological activities. The accurate quantification of allyl methyl tetrasulfide in complex plant extracts is crucial for quality control, understanding its biosynthetic pathways, and evaluating its pharmacological potential.

Gas Chromatography-Mass Spectrometry (GC-MS) stands as the definitive analytical technique for this application. Its power lies in the chromatographic separation of volatile and semi-volatile compounds, coupled with the high specificity and sensitivity of mass spectrometric detection[3]. This application note provides a detailed, field-proven protocol for the robust quantification of allyl methyl tetrasulfide in plant extracts, emphasizing the rationale behind key experimental steps to ensure data integrity and reproducibility.

Physicochemical Properties of Allyl Methyl Tetrasulfide

A foundational understanding of the analyte's properties is critical for method development.

Property	Value	Source
Molecular Formula	C₄H₈S₄	[4][5][6]
Molecular Weight	184.37 g/mol	[4][5][6]
Boiling Point	~267 °C at 760 mmHg	[5]
Nature	Volatile Organosulfur Compound	[5]

Its volatility makes it an ideal candidate for GC-MS analysis. However, its reactivity and potential for thermal degradation necessitate careful optimization of the analytical conditions.

Principle of the Method: A Self-Validating Workflow

This protocol employs a Headspace Solid-Phase Microextraction (HS-SPME) method coupled with GC-MS. This approach is selected for its efficiency in extracting and concentrating volatile compounds from a complex matrix without the need for large volumes of organic solvents. The workflow is designed to be self-validating, incorporating an internal standard to account for variations in extraction efficiency and injection volume.

The core principle involves:

• Equilibration & Extraction : Volatile compounds from the plant matrix partition into the headspace of a sealed vial at a controlled temperature. An SPME fiber with a specific coating is exposed to this headspace, adsorbing the analytes.

• Thermal Desorption & Separation : The SPME fiber is inserted into the hot inlet of the gas chromatograph, where the adsorbed analytes are thermally desorbed and transferred to the analytical column. The GC column then separates the components of the mixture based on their boiling points and affinities for the stationary phase.

• Ionization, Detection & Quantification : As each compound elutes from the column, it enters the mass spectrometer's ion source, where it is ionized (typically by electron impact). The resulting ions are separated by their mass-to-charge ratio (m/z) and detected. Quantification is achieved by comparing the integrated peak area of allyl methyl tetrasulfide to that of a co-injected internal standard, using a pre-established calibration curve.

Caption: GC-MS workflow for allyl methyl tetrasulfide quantification.

Detailed Experimental Protocol

Part 1: Sample Preparation (HS-SPME)

Expertise & Experience: The choice of HS-SPME is deliberate. It minimizes matrix effects and analyte degradation that can occur with liquid-liquid extraction, especially for thermally labile sulfur compounds. The addition of salt is a common technique used to increase the partitioning of volatile analytes from the aqueous phase of the plant matrix into the headspace by increasing the ionic strength of the solution[7].

Materials:

• Fresh or properly stored plant material (e.g., garlic cloves)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Sodium chloride (NaCl), analytical grade

• Internal Standard (IS) solution (e.g., n-tetracosane[8] or a deuterated analog, at a known concentration in methanol)

• SPME fiber assembly: A 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad selectivity for volatile compounds[7].

Procedure:

• Homogenization: Homogenize the fresh plant material to ensure uniformity. To prevent the loss of volatile compounds, this can be done under cryogenic conditions.

• Sample Aliquoting: Accurately weigh 1.0 g (± 0.01 g) of the homogenized plant material into a 20 mL headspace vial.

• Salting Out: Add 2.0 g of NaCl to the vial[7][9].

• Internal Standard Spiking: Add a precise volume (e.g., 10 µL) of the internal standard solution directly into the vial[9].

• Vial Sealing: Immediately seal the vial tightly with the screw cap.

• Equilibration and Extraction: Place the vial in a heated agitator or water bath.

  • Equilibration Temperature: 35 °C[7]. This moderate temperature facilitates volatilization without causing significant thermal degradation of the analytes.

  • Equilibration Time: 15 minutes[9].

  • Extraction Time: Expose the SPME fiber to the headspace for 30 minutes under continuous agitation[7][9].

Part 2: GC-MS Instrumentation and Conditions

Expertise & Experience: The choice of a non-polar column like an HP-5MS is standard for the analysis of a wide range of volatile and semi-volatile compounds. The temperature program is designed to first elute highly volatile compounds at a lower temperature and then ramp up to elute semi-volatile compounds like allyl methyl tetrasulfide with good peak shape and resolution.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 6890N GC with 5973 MS or equivalent).

• GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column[8].

GC-MS Parameters:

Parameter	Recommended Setting	Rationale
Injector	Splitless mode, 250 °C	Ensures efficient thermal desorption of all analytes from the SPME fiber onto the column.
Carrier Gas	Helium, constant flow at 1.1 mL/min	Inert carrier gas providing good chromatographic efficiency[8].
Oven Program	Initial 80 °C for 2 min, ramp to 290 °C at 4 °C/min, hold for 20 min	This gradient allows for the separation of a wide range of volatile compounds present in the plant extract[8].
Ion Source Temp.	230 °C	Standard temperature for robust ionization while minimizing thermal degradation within the source.
Quadrupole Temp.	150 °C	Standard setting for stable mass filtering.
Ionization Mode	Electron Impact (EI), 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
MS Acquisition	Full Scan (m/z 40-450) for identification; Selected Ion Monitoring (SIM) for quantification.	Full scan is used to confirm the identity of the compound by comparing its mass spectrum to a reference library (e.g., NIST). SIM mode significantly enhances sensitivity and selectivity for quantification by monitoring only specific, characteristic ions.

Selected Ion Monitoring (SIM) Parameters for Allyl Methyl Tetrasulfide (C₄H₈S₄): To be determined from the analysis of a pure standard, but likely fragments would arise from the cleavage of S-S bonds and the allyl group. A literature search or initial full-scan analysis of a standard is required to determine the most abundant and specific ions for quantification and qualification. For example, for related compounds like allyl methyl trisulfide, characteristic fragments are observed. For allyl methyl tetrasulfide (MW 184.4), the molecular ion [M]⁺ at m/z 184 and key fragments should be monitored.

Part 3: Calibration and Quantification

Procedure:

• Stock Solution: Prepare a stock solution of pure allyl methyl tetrasulfide standard in a suitable solvent (e.g., methanol) at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the stock solution, covering the expected concentration range in the plant samples.

• Analysis of Standards: Transfer a known volume of each calibration standard to a headspace vial, spike with the same amount of internal standard as the samples, and analyze using the same HS-SPME/GC-MS method described above.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard (Area_Analyte / Area_IS) against the concentration of the analyte. The curve should have a correlation coefficient (r²) ≥ 0.999 for good linearity[10][11].

• Sample Quantification: Analyze the plant extract samples as described. Calculate the concentration of allyl methyl tetrasulfide in the original sample using the regression equation from the calibration curve.

Trustworthiness: A Self-Validating System through Method Validation

To ensure the reliability and accuracy of the results, the analytical method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH)[10]. This process establishes the performance characteristics of the method and ensures it is fit for its intended purpose[12].

Key Validation Parameters and Acceptance Criteria:

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	The analyte peak should be well-resolved from other peaks, and there should be no significant interference at its retention time in blank samples.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r or r²) ≥ 0.999[10][11].
Accuracy	The closeness of the test results to the true value. Assessed via recovery studies.	Recovery typically within 98-102%[10][11].
Precision	The degree of scatter between a series of measurements. Assessed as repeatability (intra-day) and intermediate precision (inter-day).	Relative Standard Deviation (RSD) < 2% for repeatability; RSD < 3% for intermediate precision[11].
LOD & LOQ	Limit of Detection (LOD) and Limit of Quantitation (LOQ).	Determined based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or standard deviation of the response.
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	No significant changes in results when parameters like oven temperature or flow rate are slightly varied[12].

References

• (2019). GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities. ResearchGate. [Link]

• (2019). GC-MS Analysis of Commercially Available Allium sativum and Trigonella foenum-graecum Essential Oils and their Antimicrobial Activities. Journal of Pure and Applied Microbiology. [Link]

• (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. E3S Web of Conferences. [Link]

• (2023). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. ResearchGate. [Link]

• (2021). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. National Center for Biotechnology Information. [Link]

• (2020). Quantification of Allyl Methyl Sulfide, Allyl Methyl Sulfoxide, and Allyl Methyl Sulfone in Human Milk and Urine After Ingestion of Cooked and Roasted Garlic. PubMed. [Link]

• (2024). Gas Chromatography–Mass Spectrometry Metabolite Analysis Combined with Transcriptomics Reveals Genes Involved in Wax Biosynthesis in Allium fistulosum L.. MDPI. [Link]

• Framework for GC-MS Quantitative Analysis. Separation Science. [Link]

• allyl methyl trisulfide, 34135-85-8. The Good Scents Company. [Link]

• Allyl methyl tetrasulfide - Chemical & Physical Properties. Cheméo. [Link]

• Allyl methyl tetrasulfide. PubChem. [Link]

• Compound 525329: Allyl methyl tetrasulfide. Data.gov. [Link]

• (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS. MDPI. [Link]

• Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. ResearchGate. [Link]

• (2024). Conducting GC Method Validation Using High Accuracy Standards. Environics, Inc. [Link]

• Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. Ingenieria Analitica. [Link]

• VALIDATION OF GC METHOD FOR QUANTITATIVE DETERMINATION OF RESIDUAL 2-(2-CHLOROETHOXY)ETHANOL (CEE) AND N-METHYL-2-PYRROLIDINONE. Acta Poloniae Pharmaceutica. [Link]

• (2020). Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS. PubMed. [Link]

• Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. Shimadzu. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. microbiologyjournal.org [microbiologyjournal.org]
• 3. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 4. Allyl methyl tetrasulfide - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Allyl methyl tetrasulfide | C4H8S4 | CID 525329 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. catalog.data.gov [catalog.data.gov]
• 7. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS-SPME/GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchtrendsjournal.com [researchtrendsjournal.com]
• 11. environics.com [environics.com]
• 12. ptfarm.pl [ptfarm.pl]

Application Note: A Robust HPLC-UV Method for the Quantification of Allyl Polysulfides in Natural Extracts

Abstract & Introduction

Allyl polysulfides are a class of organosulfur compounds renowned for their significant biological activities, including antimicrobial and anticancer properties.[1] These compounds are primary contributors to the characteristic aroma and therapeutic effects of garlic (Allium sativum) and other Allium species.[2] They are typically formed from the enzymatic degradation of alliin into the highly reactive intermediate, allicin, which then rapidly decomposes into a series of diallyl polysulfides (DAPS), such as diallyl sulfide (DAS), diallyl disulfide (DADS), and diallyl trisulfide (DATS).[3][4]

The analytical challenge in quantifying these compounds lies in their inherent instability and structural similarity. Polysulfides with longer sulfur chains are particularly prone to degradation at room temperature.[1] Furthermore, their nonpolar nature necessitates a robust chromatographic method to achieve baseline separation for accurate quantification.

This application note presents a comprehensive guide to the analysis of allyl polysulfides using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. We delve into the causality behind critical experimental choices, from sample preparation to chromatographic conditions, and provide a validated, step-by-step protocol suitable for quality control and research applications in the pharmaceutical and nutraceutical industries.

The Analytical Principle: Reversed-Phase Chromatography

Reversed-phase HPLC is the technique of choice for separating allyl polysulfides due to their hydrophobic nature. The fundamental principle hinges on the partitioning of analytes between a nonpolar stationary phase (typically an octadecylsilane or C18-bonded silica) and a polar mobile phase.

The separation mechanism is driven by the hydrophobicity of the polysulfide chain:

• Longer Sulfur Chains, Greater Retention: As the number of sulfur atoms in the polysulfide chain increases (e.g., from DAS to DADS to DATS), the molecule becomes more nonpolar.

• Stronger Interaction: This increased nonpolarity leads to a stronger hydrophobic interaction with the C18 stationary phase.

• Elution Order: Consequently, compounds elute in order of increasing sulfur chain length and hydrophobicity, with DAS eluting first, followed by DADS, and then DATS.

This predictable relationship between structure and retention time is foundational to method development and peak identification.

Critical Experimental Parameters: A Field-Proven Rationale

The success of allyl polysulfide analysis is contingent on meticulous control over several key parameters. The choices outlined below are designed to ensure reproducibility, accuracy, and analyte stability.

Sample Preparation: The Stability Imperative

The primary challenge is the volatility and thermal lability of allyl polysulfides.[1] Allicin, the precursor, is exceptionally unstable.[5] Therefore, sample handling is the most critical step for a self-validating protocol.

• Extraction Solvent Choice: Acetonitrile or methanol are the preferred solvents for extracting these oil-soluble compounds from a sample matrix like garlic.[6][7] These solvents are effective at solubilizing the nonpolar polysulfides while simultaneously precipitating proteins and other macromolecules that could otherwise interfere with the analysis or damage the HPLC column.[5]

• Temperature Control: All extraction and processing steps should be performed at reduced temperatures (e.g., on ice) to minimize thermal degradation. Samples should be stored at 4°C for short-term stability (up to one month) or -20°C for longer periods.[1][8]

• Light Protection: Samples should be kept in amber vials to prevent photo-degradation.[1]

Chromatographic Conditions: Achieving Robust Separation

The following diagram illustrates the typical workflow for HPLC analysis of allyl polysulfides.

Caption: General workflow for HPLC analysis of allyl polysulfides.

• Stationary Phase (Column): A C18 column is the industry standard. A column with dimensions such as 250 mm x 4.6 mm and a 5 µm particle size provides excellent resolving power and efficiency for these compounds.[7][9] The C18 chemistry ensures sufficient hydrophobic interaction for effective separation.

• Mobile Phase: An isocratic mobile phase of acetonitrile and water is often sufficient. A typical starting point is a ratio of 70:30 (v/v) acetonitrile to water.[8] The high percentage of the organic solvent (acetonitrile) is necessary to elute the highly nonpolar polysulfides in a reasonable timeframe. For complex matrices, a gradient elution may be required to resolve all compounds.

• Detector and Wavelength: A UV detector is simple, robust, and provides adequate sensitivity. While various wavelengths are reported, detection at 220 nm offers a good response for a range of organosulfur compounds, including DAS, DADS, and DATS.[7] For higher specificity, particularly for DADS, a wavelength of 298 nm can be utilized.[9]

The following diagram illustrates the chemical genesis of the target analytes.

Sources

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. dc.etsu.edu [dc.etsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. brieflands.com [brieflands.com]
• 6. researchgate.net [researchgate.net]
• 7. Sensitive and accurate determination of oil-soluble and water-soluble organosulfur compounds in garlic matrix using reversed phase-high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bezmialemscience.org [bezmialemscience.org]
• 9. Validation of HPTLC and HPLC methods for the quantitative determination of allyl disulfide in some polyherbal oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: DPPH and ABTS Radical Scavenging Assays for Allyl Methyl Tetrasulfide (AMTS)

This Application Note is designed for researchers and drug development professionals characterizing the antioxidant potential of Allyl Methyl Tetrasulfide (AMTS) . Unlike standard hydrophilic antioxidants (e.g., ascorbic acid), AMTS is a lipophilic, volatile organosulfur compound requiring specific protocol modifications to ensure data accuracy and reproducibility.

Introduction & Scientific Rationale

Allyl methyl tetrasulfide (AMTS) is a bioactive organosulfur compound found in Allium species (garlic, chives). While diallyl disulfide (DADS) and diallyl trisulfide (DATS) are widely studied, the tetrasulfide variant (AMTS) exhibits distinct redox properties due to its extended polysulfide chain (

).

Mechanistic Basis

The antioxidant activity of AMTS is primarily driven by the lability of the sulfur-sulfur bonds. In the presence of free radicals (

), polysulfides undergo homolytic fission or direct radical substitution, effectively "quenching" the radical species.

• DPPH Assay: Measures the reducing capacity of AMTS via Hydrogen Atom Transfer (HAT) or Single Electron Transfer (SET) to the stable DPPH radical.

• ABTS Assay: Assesses the capacity of AMTS to scavenge the cationic radical

  , applicable in both lipophilic and hydrophilic phases.

Critical Technical Challenge: AMTS is volatile and lipophilic . Standard aqueous protocols will yield inconsistent results due to evaporation and phase separation. This guide presents modified protocols using organic solvent systems and sealed incubation steps.

Chemical Handling & Preparation[1]

Analyte Properties

Property	Value	Implication for Assay
Physical State	Pale yellow liquid	Pipetting accuracy requires positive displacement or careful technique.
Solubility	Lipophilic (LogP ~3-4)	Insoluble in water. Must use Methanol (MeOH), Ethanol (EtOH), or DMSO.
Volatility	High	CRITICAL: Assay plates/vials must be sealed immediately.
Stability	Light/Heat Sensitive	Store at -20°C; prepare working solutions immediately before use.

Stock Solution Preparation

Solvent: HPLC-grade Methanol (for DPPH) or Ethanol (for ABTS). Concentration: Prepare a 10 mM primary stock.

• Weigh AMTS accurately (Density

  1.24 g/mL).

• Dissolve in solvent.

• Perform serial dilutions (e.g., 10, 50, 100, 200, 500 µM) in the same solvent.

Protocol A: DPPH Radical Scavenging Assay

Optimized for lipophilic organosulfur compounds.

Reagents

• DPPH (2,2-Diphenyl-1-picrylhydrazyl): Prepare 0.1 mM solution in Methanol. Protect from light.[1]

• Positive Control: Trolox (soluble in methanol) or Ascorbic Acid.

• Blank Solvent: Methanol.[1]

Experimental Workflow

• Preparation: Aliquot 100 µL of AMTS dilutions (various concentrations) into a 96-well microplate or glass vials.

• Reaction: Add 100 µL of 0.1 mM DPPH solution to each well/vial.

  • Ratio: 1:1 v/v (Sample:DPPH).

• Control Setup:

  • Sample Blank: 100 µL AMTS + 100 µL Methanol (corrects for AMTS native color).

  • Reagent Blank (Negative Control): 100 µL Methanol + 100 µL DPPH.

• Incubation (CRITICAL):

  • Seal the plate with an adhesive film or cap the vials tightly.

  • Incubate in the dark at room temperature (25°C) for 30 minutes .

• Measurement: Read absorbance at 517 nm (

  ) using a microplate reader.

Calculation

• Determine the

  (concentration reducing absorbance by 50%) using non-linear regression.

Protocol B: ABTS Radical Cation Decolorization Assay

Modified for lipophilic compatibility.

Reagents[2]

• ABTS Stock: 7 mM ABTS in water.[2][3]

• Oxidant: 2.45 mM Potassium Persulfate (

  ).[2]

• Diluent: Ethanol (Do not use water/PBS for the dilution step to ensure AMTS solubility).

Radical Generation

• Mix 7 mM ABTS and 2.45 mM Potassium Persulfate (1:1 ratio not recommended; standard is mixing to achieve final concentrations). Standard Method: Mix equal volumes of 7 mM ABTS and 2.45 mM Persulfate? Correction: Mix 5 mL of 7 mM ABTS with 88 µL of 140 mM Potassium Persulfate.

• Incubate in the dark for 12–16 hours to generate

  .[2]

• Dilution: Dilute the activated radical solution with Ethanol until absorbance at 734 nm is

  .

Experimental Workflow

• Preparation: Aliquot 20 µL of AMTS dilutions into wells.

• Reaction: Add 180 µL of the Ethanol-diluted

  solution.

• Incubation:

  • Seal immediately.

  • Incubate for 6 minutes at room temperature in the dark.

• Measurement: Read absorbance at 734 nm .

Visualizations

Experimental Logic Flow

The following diagram illustrates the critical decision points and workflow for handling the volatile AMTS analyte.

Figure 1: Workflow for AMTS antioxidant characterization emphasizing solubility and volatility controls.

Reaction Mechanism

Proposed mechanism of radical scavenging by tetrasulfides.

Figure 2: Simplified scavenging mechanism. The polysulfide chain stabilizes the radical electron.

Comparative Analysis & Interpretation

Feature	DPPH Assay	ABTS Assay
Solvent System	Methanol (Strict)	Ethanol/Buffer (Flexible)
Mechanism	Mixed (HAT/SET)	Mixed (HAT/SET)
Sensitivity for AMTS	Moderate	High (Often more sensitive for organosulfurs)
Interference	Color interference possible (Yellow AMTS)	Minimal (Reads at 734 nm NIR region)
Recommendation	Use for preliminary screening.	Preferred for lipophilic compounds like AMTS.

Data Validation:

• Linearity: Ensure the dose-response curve has an

  .

• Reproducibility: CV% between triplicates should be < 5%. If higher, check sealing integrity (evaporation).

References

• Mishra, K., et al. (2012). Antibacterial and Antioxidant Activities of Allyl Methyl Sulfide and Other Garlic Derivatives.Journal of Food Science .

• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity.[1][4][3][5][6][7][8]LWT - Food Science and Technology .

• Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay.Free Radical Biology and Medicine .

• Iciek, M., et al. (2009). Reactive sulfur species: A new ring of the bell.Antioxidants & Redox Signaling . (Provides context on polysulfide reactivity).

• Cheméo. (2023).[4] Allyl methyl tetrasulfide Chemical Properties. (Source for physical properties).[2][9]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Autographic Assay for the Rapid Detection of Antioxidant Capacity of Liquid and Semi-solid Pharmaceutical Formulations Using ABTS•+ Immobilized by Gel Entrapment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization and Evaluation of a Novel Tetraphenolic Compound as a Potential Antioxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Allyl methyl tetrasulfide | C4H8S4 | CID 525329 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Profiling the Anti-Inflammatory Potency of Allyl Methyl Tetrasulfide in LPS-Stimulated Macrophages

This Application Note is designed for senior researchers and drug discovery scientists investigating the immunomodulatory properties of organosulfur compounds. It specifically addresses the handling, experimental design, and mechanistic profiling of Allyl Methyl Tetrasulfide , a potent but volatile polysulfide.

Abstract & Scientific Context

Garlic-derived organosulfur compounds (OSCs) have emerged as significant candidates for anti-inflammatory therapeutics.[1][2] While diallyl trisulfide (DATS) and allyl methyl trisulfide (AMTS) are widely documented, Allyl Methyl Tetrasulfide (AM-TetraS) represents a higher-order polysulfide with unique redox properties.

The "Sulfur Code" hypothesis suggests that biological activity correlates with the number of sulfur atoms; tetrasulfides often exhibit superior H₂S-donating capacity and thiol-disulfide exchange reactivity compared to their tri- and di-sulfide counterparts. This guide outlines a rigorous workflow to measure the effects of AM-TetraS on pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in LPS-stimulated RAW 264.7 macrophages, accounting for the compound's lipophilicity and volatility.

Mechanism of Action: The Redox Switch

Understanding the causality is prerequisite to experimental design. AM-TetraS does not act as a simple receptor antagonist. Instead, it functions as a redox-active electrophile .

• S-Thiolation: AM-TetraS undergoes thiol-disulfide exchange with reactive cysteine residues on signaling proteins (e.g., IKKβ, Keap1).

• NF-κB Inhibition: By modifying Cys-179 on IKKβ, AM-TetraS prevents the phosphorylation and degradation of IκBα, thereby locking NF-κB in the cytoplasm.

• Nrf2 Activation: Concurrent modification of Keap1 releases Nrf2, promoting the transcription of antioxidant enzymes (HO-1, NQO1) that further suppress cytokine production.

Visualization: Signaling Pathway Modulation

The following diagram illustrates the specific intervention points of AM-TetraS within the TLR4 signaling cascade.

Caption: AM-TetraS intercepts the inflammatory signal by S-thiolating the IKK complex and donating H₂S, preventing NF-κB nuclear translocation.

Experimental Protocol

Compound Preparation & Handling (Critical)

AM-TetraS is lipophilic and volatile. Improper handling leads to concentration errors and "edge effects" in plate assays.

• Solvent: Dimethyl sulfoxide (DMSO).

• Stock Concentration: Prepare a 100 mM stock solution.

• Storage: Aliquot into amber glass vials (avoid plastic if possible for long-term storage) and store at -80°C. Avoid repeated freeze-thaw cycles.

• Volatility Management: During incubation, seal culture plates with Parafilm or use a plate sealer to prevent cross-contamination of control wells by volatile sulfur species.

Cell Model: RAW 264.7 Macrophages

• Why this model? RAW 264.7 cells express high levels of TLR4 and robustly secrete cytokines upon LPS stimulation, making them the industry standard for initial inflammation screening.

• Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin.

• Passage: Maintain cells below 80% confluence. Do not use cells beyond passage 20, as they lose LPS sensitivity.

Step-by-Step Workflow

Phase A: Cytotoxicity Screening (CCK-8 or MTT Assay)

Before measuring cytokines, you must define the non-toxic dose range to ensure reduced cytokine levels are not due to cell death.

• Seeding: Seed

  cells/well in a 96-well plate. Incubate overnight.

• Treatment: Treat cells with AM-TetraS (0, 1, 5, 10, 25, 50, 100 µM) for 24 hours.

• Readout: Add CCK-8 reagent, incubate for 1-4 hours, and measure absorbance at 450 nm.

• Selection: Select the highest 3 concentrations that maintain >90% cell viability for the cytokine assay (typically 10–50 µM for polysulfides).

Phase B: Inflammation Challenge & Treatment[2][3]

• Seeding: Seed

  cells/well in 6-well plates (for RNA/Protein) or cells/well in 24-well plates (for ELISA supernatants).

• Pre-treatment: Replace media with fresh media containing AM-TetraS (selected doses) or Vehicle (0.1% DMSO). Incubate for 1 hour .

  • Note: Pre-treatment is preferred over co-treatment to observe the preventive efficacy and allow cellular uptake of the polysulfide.

• Stimulation: Add LPS (final concentration 1 µg/mL) to the wells without removing the AM-TetraS.

• Incubation:

  • For mRNA (RT-qPCR): Incubate for 4–6 hours.

  • For Protein Secretion (ELISA): Incubate for 18–24 hours.

Phase C: Quantification (ELISA)

• Harvest: Collect cell culture supernatant. Centrifuge at 1000 x g for 5 minutes at 4°C to remove particulates.

• Storage: Assay immediately or store at -80°C.

• Assay: Perform Sandwich ELISA for TNF-α, IL-6, and IL-1β using commercial kits (e.g., R&D Systems or Abcam).

• Normalization: Optional but recommended—normalize cytokine concentration to total protein content of the adherent cells (BCA assay) to account for minor variations in cell number.

Visualization: Experimental Workflow

Caption: Dual-stream workflow for assessing transcriptional (mRNA) and translational (Protein) inhibition of cytokines.

Data Analysis & Expected Results

Quantitative Summary

Data should be expressed as Mean ± SEM.[4] Statistical significance is determined by One-way ANOVA followed by Dunnett’s post-hoc test (comparing all treatments to the LPS-only control).

Expected Outcome Profile:

Parameter	Control (DMSO)	LPS Only	LPS + AM-TetraS (Low Dose)	LPS + AM-TetraS (High Dose)
Cell Viability	100%	~95%	>90%	>90%
TNF-α (pg/mL)	< 50	> 2000	~1500 (p<0.05)	~800 (p<0.01)
IL-6 (pg/mL)	< 20	> 1500	~1000 (p<0.05)	~500 (p<0.01)
NF-κB (Nuclear)	Low	High	Moderate	Low

Validation Criteria (Self-Validating Protocol)

To ensure the assay is valid, check the following internal controls:

• LPS Response: The LPS-only group must show a >10-fold increase in cytokine levels compared to the Vehicle control. If not, the cells are unresponsive.

• Toxicity Check: If the High Dose AM-TetraS group shows <80% viability, the cytokine reduction may be an artifact of cell death. Discard data.

• Solvent Control: The Vehicle (DMSO) group must not show significant cytotoxicity or inflammation compared to media-only controls.

References

• Wang, Y., et al. (2022). Allyl methyl trisulfide protected against LPS-induced acute lung injury in mice via inhibition of the NF-κB and MAPK pathways.[2] Frontiers in Pharmacology.

  • Note: While focusing on the trisulfide, this paper establishes the core NF-κB/MAPK inhibition protocol relevant to methyl-allyl polysulfides.

• Ko, J.W., et al. (2017). Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential. Frontiers in Pharmacology.

  • Provides comparative mechanistic data on polysulfide chain length and reactivity.

• PubChem. Allyl methyl tetrasulfide (Compound Summary).

  • Verification of the specific chemical entity and physical properties.

• Trio, P.Z., et al. (2014). Pharmacokinetics and therapeutic applications of garlic sulfur compounds. Journal of Functional Foods.

  • Discusses the stability and metabolism of allyl polysulfides.

Sources

• 1. Allyl methyl trisulfide protected against LPS-induced acute lung injury in mice via inhibition of the NF-κB and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allyl methyl trisulfide protected against LPS-induced acute lung injury in mice via inhibition of the NF-κB and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Effect of diallyl trisulfide on tumor necrosis factor-alpha expression and nuclear factor-KappaB activity in mice with acute lung injury induced by lipopolysaccharide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Garlic oil polysulfides: H2S- and O2-independent prooxidants in buffer and antioxidants in cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Evaluation of Allyl Methyl Tetrasulfide (AMTS) Cytotoxicity in Human Cancer Cell Lines

) in in vitro oncology screening.

Abstract & Scientific Rationale

Allyl Methyl Tetrasulfide (AMTS) is a bioactive organosulfur compound derived from Allium species (garlic). While Diallyl Disulfide (DADS) and Diallyl Trisulfide (DATS) are widely characterized, AMTS possesses a tetrasulfide (

) backbone. Structure-activity relationship (SAR) studies indicate that cytotoxicity in allyl polysulfides correlates positively with sulfur chain length; however, chemical stability correlates negatively.

The Challenge: AMTS is highly lipophilic (LogP ~2.4), volatile, and prone to disproportionation into shorter-chain sulfides (e.g., dimethyl sulfide) or polymerization. Standard viability protocols often yield inconsistent

values due to compound evaporation or degradation during long incubation periods.

The Solution: This guide provides a modified workflow emphasizing fresh preparation , volatility management , and mechanistic validation via ROS-dependent apoptosis pathways.

Pre-Assay Preparation: The "Hidden" Protocol

Success with AMTS depends entirely on handling the compound before it touches the cells.

Reagent Handling & Solubilization

• Solvent: Dimethyl Sulfoxide (DMSO), sterile-filtered.

• Stock Concentration: Prepare a 100 mM stock solution.

  • Critical Step: Do not store AMTS stocks for >1 month even at -80°C. The tetrasulfide bond is labile. Prepare fresh for each major campaign.

• Vehicle Control: The final DMSO concentration in culture media must be

  (v/v) to prevent vehicle-induced membrane permeability, which confounds AMTS uptake.

Volatility Management (The "Edge Effect")

AMTS is volatile. In a 96-well plate, wells on the perimeter evaporate faster, leading to "edge effects" where concentration increases or decreases unpredictably.

• Mitigation: Fill all perimeter wells with sterile PBS (300 µL). Only use the inner 60 wells for experimental data.

• Sealing: Use gas-permeable adhesive plate seals during incubation to minimize cross-well vapor contamination while allowing

  exchange.

Primary Viability Assay: CCK-8 / WST-8

Why CCK-8 over MTT? MTT requires media removal and solubilization of formazan crystals (often with DMSO), which introduces variability when testing volatile lipophiles. CCK-8 (WST-8) is a one-step addition, minimizing handling time and volatilization.

Experimental Design

• Cell Lines: Human carcinoma lines (e.g., A549, MCF-7, HCT116).

• Seeding Density:

  to cells/well (line dependent).

• Treatment Duration: 24h and 48h (AMTS degrades significantly after 48h).

Step-by-Step Protocol

• Seeding: Seed cells in 100 µL media in the inner 60 wells. Incubate 24h for attachment.

• Preparation of Working Solutions:

  • Dilute 100 mM AMTS stock in culture media to

    the desired final concentrations (e.g., 10, 20, 40, 80, 160 µM).

  • Note: Polysulfides are potent; the effective range is often 5–50 µM.

• Treatment:

  • Remove 50 µL of old media.

  • Add 50 µL of

    AMTS working solutions.

  • Final Volume: 100 µL.

• Incubation: Incubate at 37°C, 5%

  .

• Readout:

  • Add 10 µL CCK-8 reagent per well.

  • Incubate 1–4 hours (monitor color change).

  • Measure Absorbance at 450 nm (Ref 650 nm).

Data Calculation

Calculate Cell Viability (%): ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="ng-star-inserted display">

[1][2]

• Control: Cells + Media + 0.1% DMSO.

• Blank: Media only (no cells).

Mechanistic Validation: ROS & Apoptosis

AMTS acts primarily by reacting with intracellular thiols (GSH), causing a redox imbalance that triggers apoptosis.

ROS Generation Assay (DCFH-DA)

• Rationale: To prove AMTS activity is oxidative.

• Probe: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA).

• Protocol:

  • Treat cells with

    of AMTS for 3–6 hours (early event).

  • Wash with PBS.

  • Incubate with 10 µM DCFH-DA for 30 min in the dark.

  • Analyze via Flow Cytometry (FITC channel) or Fluorescence Microscopy.

  • Expectation: A right-shift in fluorescence intensity indicating

    accumulation.

Apoptosis (Annexin V-FITC / PI)

• Rationale: Distinguish between necrosis (toxicity) and apoptosis (programmed death).

• Protocol:

  • Treat cells for 24h.

  • Harvest cells (keep floating cells; they are likely apoptotic).

  • Stain with Annexin V-FITC and Propidium Iodide (PI).

  • Flow Cytometry Analysis:

    • Q1 (Annexin-/PI+): Necrotic (Avoid this; indicates dose is too high).

    • Q2 (Annexin+/PI+): Late Apoptotic.

    • Q3 (Annexin-/PI-): Live.

    • Q4 (Annexin+/PI-): Early Apoptotic (The target population).

Visualizing the Mechanism & Workflow

Experimental Workflow

Figure 1: Optimized workflow for volatile polysulfides. Note the strict time limits on stock handling.

Mechanism of Action (The Polysulfide Trigger)

Figure 2: Proposed signaling cascade. AMTS acts as a "pro-oxidant" in cancer cells, exploiting their high basal ROS levels to trigger a lethal threshold.

Data Presentation & Interpretation

When reporting results, utilize the following structure to ensure comparability with DATS/DADS literature.

Table 1: Comparative Potency (Hypothetical Example)

Compound	Sulfur Chain	Stability ( in media)	Typical (A549 Cells)	Mechanism Focus
DADS		High (>24h)	50 - 100 µM	Cell Cycle Arrest
DATS		Moderate (~12h)	10 - 40 µM	ROS / Tubulin
AMTS		Low (<6h)	5 - 20 µM	Rapid ROS Burst

Interpretation Key:

• Steep Hill Slope: If the dose-response curve is very steep, it indicates a "threshold effect" typical of ROS-dependent mechanisms.

• Time-Dependence: If

  at 48h is significantly higher (less potent) than at 24h, the compound likely degraded before killing the cells. This validates the need for the "Fresh Prep" protocol.

References

• Munday, R., et al. (2003). "Structure-activity relationships for the cytotoxicity of allyl polysulfides in vitro." Free Radical Biology and Medicine. Link

  • Establishes the correlation between sulfur chain length and cytotoxicity.

• Rahman, K. (2007). "Garlic and aging: new insights into an old remedy." Ageing Research Reviews. Link

  • Reviews the stability and metabolism of organosulfur compounds.

• Panza, E., et al. (2022). "Diallyl trisulfide is a fully characterized H2S donor that inhibits the proliferation of urothelial carcinoma cells." Frontiers in Oncology. Link

  • Provides modern mechanistic insights into polysulfide-induced apoptosis.

• Amagase, H. (2006). "Clarifying the real bioactive constituents of garlic." The Journal of Nutrition. Link

  • Critical for understanding the difference between AMTS, D

• Virag, L., et al. (2019). "The therapeutic potential of allyl polysulfides in cancer." Molecules. Link

  • Comprehensive review of signaling pathways (ROS, MAPK)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Diallyl trisulfide and its active metabolite allyl methyl sulfone attenuate cisplatin-induced nephrotoxicity by inhibiting the ROS/MAPK/NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

In vivo studies of allyl methyl tetrasulfide in animal models of inflammation

Application Note: In Vivo Investigation of Allyl Methyl Tetrasulfide (AMT-S4) in Inflammatory Models

Executive Summary & Scientific Rationale

Allyl Methyl Tetrasulfide (AMT-S4) represents a distinct class of asymmetric organosulfur compounds derived from Allium sativum (garlic). While its analogs, Diallyl Trisulfide (DATS) and Allyl Methyl Trisulfide (AMTS), are well-characterized, the tetrasulfide variant (

) offers a unique therapeutic window due to its extended sulfur chain.

The "Sulfur Code" Hypothesis: Current pharmacological consensus suggests that biological activity—specifically hydrogen sulfide (

) donation and thiol-disulfide exchange capability—correlates positively with sulfur chain length. AMT-S4 is theoretically more potent than its di- and tri-sulfide counterparts in activating the Nrf2 antioxidant pathway and inhibiting NF- B. However, this increased reactivity imposes strict requirements on formulation stability and dosing precision.

This guide provides a standardized framework for evaluating AMT-S4 in animal models, focusing on LPS-induced Acute Lung Injury (ALI) and Carrageenan-induced Paw Edema , ensuring data reproducibility and translational relevance.

Compound Handling & Formulation Strategy

Critical Warning: AMT-S4 is lipophilic, volatile, and thermally unstable. Improper handling is the primary cause of experimental failure (false negatives).

Physicochemical Properties

• Appearance: Pale yellow to amber oily liquid.

• Solubility: Highly soluble in lipids (corn oil, DMSO); insoluble in water.

• Stability: Degrades rapidly >40°C or in alkaline pH.

Formulation Protocol (Vehicle Selection)

Do not use aqueous saline directly. An emulsion or oil-based vehicle is mandatory.

Component	Concentration	Function
AMT-S4 (Active)	10–50 mg/kg (Target)	Active Pharmaceutical Ingredient
Corn Oil (Medical Grade)	90-95% (v/v)	Primary Carrier (Prevents volatilization)
DMSO (Optional)	< 1% (v/v)	Co-solvent for high-concentration stock

Preparation Steps:

• Calculate the density of AMT-S4 (approx. 1.12 g/mL).

• Dissolve the required mass of AMT-S4 into corn oil at

  .

• Vortex for 30 seconds. Do not sonicate (heat generation degrades polysulfides).

• Prepare fresh daily. Keep on ice until administration.

Safety & Dose-Ranging (Pilot Study)

Before efficacy trials, a Maximum Tolerated Dose (MTD) must be established, as tetrasulfides can cause hemolytic anemia at high doses in rodents.

• Animal Strain: ICR or C57BL/6 Mice (Male, 6-8 weeks).

• Route: Intragastric Gavage (i.g.) or Intraperitoneal (i.p.).[1]

• Suggested Dosing Tier: 10, 25, 50, 100 mg/kg.

• Stop Criteria: Weight loss >15%, lethargy, or piloerection.

• Recommendation: Most efficacy studies for trisulfides operate in the 20–50 mg/kg range. Start efficacy trials at 25 mg/kg .

Protocol A: Systemic Inflammation (LPS-Induced Acute Lung Injury)

This model mimics identifying sepsis-induced cytokine storms. It is the "Gold Standard" for testing volatile organic sulfur compounds (VOSCs) due to their rapid pulmonary elimination.

Experimental Design

• Groups (n=8/group):

  • Control (Corn Oil)

  • Model (LPS + Corn Oil)

  • AMT-S4 Low (25 mg/kg)

  • AMT-S4 High (50 mg/kg)

  • Positive Control (Dexamethasone, 5 mg/kg)

Workflow

• Pre-treatment: Administer AMT-S4 (i.g.) once daily for 3 days prior to induction to assess prophylactic potential (priming Nrf2).

• Induction (T=0): Anesthetize mice. Intratracheal instillation of Lipopolysaccharide (LPS, E. coli O55:B5) at 5 mg/kg .

• Observation: Monitor for 6–12 hours.

• Sacrifice (T=12h): Collect Bronchoalveolar Lavage Fluid (BALF) and lung tissue.

Readouts & Biomarkers

• BALF Analysis: Centrifuge BALF. Measure protein concentration (leakage marker) and cell count (neutrophils).

• Cytokines (ELISA): TNF-

  , IL-6, IL-1 .[2]

• Histology: H&E staining. Score for alveolar wall thickening and infiltration.

Workflow Visualization

Caption: Temporal workflow for LPS-induced Acute Lung Injury model evaluating AMT-S4 pretreatment.

Protocol B: Localized Inflammation (Carrageenan Paw Edema)

This model validates the anti-edematous and analgesic properties of AMT-S4.

Workflow

• Baseline: Measure initial paw volume (

  ) using a plethysmometer.

• Treatment: Administer AMT-S4 (i.p. or p.o.) 1 hour before induction.

• Induction: Inject 50

  L of 1% -carrageenan into the sub-plantar tissue of the right hind paw.

• Measurement: Measure paw volume (

  ) at 1, 2, 4, and 6 hours post-injection.

Calculation

Mechanism of Action: The Polysulfide Advantage

To publish high-impact results, you must demonstrate how AMT-S4 works. The proposed mechanism relies on the instability of the tetrasulfide bond.

• Donation: AMT-S4 reacts with intracellular thiols (GSH) to release Hydrogen Sulfide ( ).

• Keap1 S-Sulfhydration: The reactive sulfur species modify cysteine residues (Cys151) on Keap1.

• Nrf2 Activation: Nrf2 dissociates, translocates to the nucleus, and binds ARE (Antioxidant Response Element).

• NF-

  B Inhibition: Simultaneously, AMT-S4 blocks the phosphorylation of I B , preventing NF- B nuclear entry.

Mechanistic Pathway Diagram

Caption: Dual-pathway modulation by AMT-S4: Activation of Nrf2 antioxidant defense and inhibition of NF-κB inflammation.

References

• Li, M., et al. (2022). Allyl methyl trisulfide protected against LPS-induced acute lung injury in mice via inhibition of the NF-κB and MAPK pathways. Food & Function.[3]

• Muthu, S., et al. (2018). Allyl methyl sulfide, an organosulfur compound alleviates hyperglycemia mediated hepatic oxidative stress and inflammation in streptozotocin-induced experimental rats.[1] Biomedicine & Pharmacotherapy.

• Tocmo, R., et al. (2015). Organosulfur compounds from garlic: The role of sulfur chain length in biological activity. Journal of Functional Foods.

• Rose, P., et al. (2005). Garlic thioallyl derivatives activate the arylamine N-acetyltransferase xenobiotic metabolizing enzyme system in murine colon carcinoma cells. Food and Chemical Toxicology.

• Liang, D., et al. (2015). H2S-releasing aspirin preferentially induces apoptosis in human hepatoma cells through inhibiting NF-κB signal transduction. Laboratory Investigation.

Sources

• 1. Allyl methyl sulfide, an organosulfur compound alleviates hyperglycemia mediated hepatic oxidative stress and inflammation in streptozotocin - induced experimental rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Immunomodulation and Anti-Inflammatory Effects of Garlic Organosulfur Compounds in Cancer Chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Allyl Methyl Tetrasulfide (AMTS) in Cell Culture

Core Technical Overview

Allyl methyl tetrasulfide (AMTS) is a lipophilic organosulfur compound (

) derived from Allium species (garlic). Unlike its mono- or disulfide counterparts, the tetrasulfide chain confers distinct physicochemical challenges:

• Extreme Hydrophobicity: With a predicted LogP > 3.4, AMTS resists dissolution in aqueous media.

• High Reactivity: The polysulfide chain is prone to disproportionation and thiol-disulfide exchange with serum proteins.

• Volatility: Like most allyl sulfides, it exerts significant vapor pressure, leading to "fugitive" dosing where the compound evaporates from the well.

This guide addresses the "crashing out" (precipitation) phenomenon and bioavailability issues common in in vitro assays.

Troubleshooting Guide & FAQs

Issue 1: Precipitation ("Crashing Out")

Q: “Every time I add my AMTS/DMSO stock to the cell culture media, a milky white cloud forms immediately. Is this normal?”

A: No, this is precipitation, meaning your cells are being exposed to solid micro-crystals, not dissolved drug. This occurs because the solubility limit of AMTS in water is drastically lower than in DMSO. When the solvent environment shifts from 100% DMSO to 99.9% water instantly, the compound aggregates.

The Solution: The "Intermediate Step" Protocol Do not pipette DMSO stock directly into the bulk media flask. Instead, use a step-down dilution method to buffer the polarity shift.

• Prepare Stock: Dissolve AMTS in anhydrous DMSO to 100 mM.

• Create 100x Working Stock: Dilute the 100 mM stock 1:10 into sterile PBS containing 0.5% Tween-80 or PEG-300 . Vortex immediately. The surfactant (Tween) stabilizes the transition.

• Final Addition: Add this intermediate solution to your cell culture media (1:100 dilution) to achieve the final concentration.

Result: The final DMSO concentration is <0.1%, and the surfactant prevents crystal nucleation.

Issue 2: Inconsistent IC50 / EC50 Data

Q: “My cytotoxicity data is highly variable. One day the IC50 is 5 µM, the next it’s 50 µM. Why?”

A: This is likely due to Protein Binding and Volatility .

• Protein Binding: AMTS is highly lipophilic and will bind non-specifically to Albumin in Fetal Bovine Serum (FBS). If your media contains 10% FBS, the "free" concentration of AMTS available to enter cells may be only 10-20% of what you calculated.

• Volatility: If you use standard 96-well plates without sealing, AMTS evaporates.

The Solution: Serum-Correction & Physical Sealing

• Serum-Free Pulse: If your cells tolerate it, treat with AMTS in serum-free media (Opti-MEM) for 2-4 hours, then replace with complete media.

• Seal Your Plates: Use adhesive plate seals (e.g., breathable rayon films or non-breathable foil if incubation is short) to prevent cross-contamination and loss of compound.

Issue 3: Stock Solution Degradation

Q: “My stock solution turned yellow/orange after a week at 4°C. Is it still good?”

A: No. Polysulfides are thermally unstable and prone to oxidation. Color change indicates disproportionation into other sulfides (e.g., Diallyl Trisulfide or elemental sulfur).

The Solution: Cryogenic Storage

• Solvent: Use Anhydrous DMSO (Water accelerates degradation).

• Aliquot: Never freeze-thaw the main bottle. Aliquot into single-use amber vials.

• Temperature: Store at -80°C . At 4°C or -20°C, polysulfides degrade over weeks.

Advanced Delivery: Cyclodextrin Complexation

For high-concentration delivery without toxic solvents (DMSO/Tween), encapsulation is the gold standard.

-Cyclodextrin ( -CD) is preferred over -CD for allyl sulfides due to the cavity size matching the aliphatic chain.

Protocol: AMTS-

-CD Inclusion Complex

• Phase A: Dissolve

  -Cyclodextrin in water (50 mg/mL).

• Phase B: Dissolve AMTS in a small volume of Ethanol.

• Mixing: Slowly add Phase B to Phase A while stirring at 4°C (Do not heat!).

• Equilibration: Stir for 24 hours in a sealed vessel.

• Filtration: Filter sterilize (0.22 µm). The AMTS is now trapped in the hydrophobic core of the CD, rendering it water-soluble.

Visualized Workflows

Figure 1: The "Sandwich" Dilution Method

Caption: A step-wise dilution strategy to prevent hydrophobic crashing of AMTS in aqueous media.

Figure 2: AMTS Stability & Loss Pathways

Caption: Mechanisms of AMTS loss in cell culture environments that lead to experimental variability.

Quantitative Solubility Data

Solvent / Carrier	Solubility Limit (Est.)[1][2][3]	Toxicity to Cells	Stability (24h)	Recommended Use
Water / Media	< 0.01 mg/mL	None	Low (Hydrolysis)	Never use as stock solvent
DMSO (Anhydrous)	> 50 mg/mL	High (>0.5% v/v)	High	Primary Stock Storage (-80°C)
Ethanol	> 50 mg/mL	Moderate	Moderate	Secondary solvent (if DMSO sensitive)
PBS + 0.5% Tween-80	~ 1.0 mg/mL	Low	Moderate	Intermediate dilution step
-Cyclodextrin	~ 2-5 mg/mL	Very Low	Very High	Advanced delivery / In vivo

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 525329, Allyl methyl tetrasulfide. Retrieved from [Link]

• Cheméo (2024). Allyl methyl tetrasulfide Chemical & Physical Properties. Retrieved from [Link]

• Nguyen, T. V. A., & Yoshii, H. (2018). Release behavior of allyl sulfide from cyclodextrin inclusion complex of allyl sulfide under different storage conditions.[4] Bioscience, Biotechnology, and Biochemistry, 82(5), 848–855.[4] Retrieved from [Link]

• Amagase, H. (2006). Clarifying the Real Bioactive Constituents of Garlic. The Journal of Nutrition, 136(3), 716S–725S. (Contextual grounding for organosulfur instability).

Sources

• 1. Allyl Methyl Sulfide | Endogenous Metabolite | TargetMol [targetmol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Release behavior of allyl sulfide from cyclodextrin inclusion complex of allyl sulfide under different storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing oxidation of allyl methyl tetrasulfide during storage and handling

Executive Summary: The Instability Paradox

Allyl Methyl Tetrasulfide (AMTS) is not merely a chemical reagent; it is a dynamic polysulfide system. Unlike its stable monosulfide cousins, AMTS possesses a labile tetrasulfane chain (

).

The Critical Insight: The bond dissociation energy (BDE) of the central sulfur-sulfur bonds in a tetrasulfide is significantly lower (~33-35 kcal/mol) than that of a disulfide (~64 kcal/mol). This makes AMTS thermodynamically predisposed to two degradation pathways:

• Disproportionation: Scrambling of sulfur atoms to form Allyl Methyl Trisulfide (AMTS-3) and Pentasulfide (AMTS-5).

• Oxidation: Reaction with molecular oxygen to form thiosulfinates and eventual polymerization.

This guide provides the protocols required to arrest these thermodynamic inevitabilities.

The Mechanics of Degradation

To prevent degradation, you must understand the enemy. AMTS degradation is driven by homolytic fission caused by thermal energy or UV light, and nucleophilic attack by solvents.

Diagram 1: AMTS Degradation Cascade

This diagram illustrates how environmental stress fractures the AMTS molecule, leading to a mixture of impurities.

Caption: Figure 1.[1][2] The homolytic cleavage of the S-S bond initiates a radical cascade, resulting in chain-length scrambling and oxidative polymerization.

Storage & Handling Protocols

Standard laboratory refrigeration is insufficient for AMTS.

The "Golden Rules" of Storage

Parameter	Standard Practice (Risk of Degradation)	Required Protocol (AMTS Integrity)
Temperature	-20°C (Standard Freezer)	-80°C (Ultra-Low Freezer)
Atmosphere	Air or Nitrogen headspace	Argon (99.999%) – Argon is heavier than air and blankets the liquid surface effectively.
Container	Clear glass / Plastic vials	Amber Glass Vials with Teflon-lined septa.
Solvent	DMSO (Stock solution)	Neat (Pure Oil) is best. If solvated: Anhydrous Hexane or Toluene .

The "DMSO Trap"

WARNING: Do NOT store AMTS in Dimethyl Sulfoxide (DMSO) for more than 24 hours, even at -80°C.

• Reason: DMSO is hygroscopic and can act as a mild oxidant under certain conditions. It facilitates nucleophilic attack on the sulfur chain, accelerating disproportionation.

• Correct Workflow: Store AMTS as a neat oil. Prepare DMSO stocks immediately prior to biological assays.

The "Argon Blanket" Transfer Protocol

Use this method every time you access the master vial.

• Equilibration: Remove vial from -80°C. Allow it to reach 0°C on ice. Do not open cold vials in humid air (condensation introduces water).

• Purge: Insert a needle connected to an Argon line (low flow) into the headspace. Insert a secondary "bleed" needle to allow gas exit. Flush for 30 seconds.

• Withdraw: With the Argon flow still active, insert your syringe, withdraw the aliquot, and remove the syringe.

• Seal: Remove the bleed needle first, then the Argon needle. This leaves the vial slightly pressurized with Argon.

• Parafilm: Wrap the cap tightly and return to -80°C immediately.

Troubleshooting Guide (FAQ)

Q1: My AMTS has turned from pale yellow to dark orange/brown. Is it still usable?

• Diagnosis: This indicates significant polymerization and oxidation. The "browning" is caused by the formation of longer polysulfide chains (

  ) and degradation products.

• Action: Run a rapid HPLC or GC-MS check. If purity is <90%, discard. The degradation products have different biological toxicities than the tetrasulfide.

Q2: I see a white precipitate in my thawed sample.

• Diagnosis: This is likely polymerized sulfur (

  ) or high-molecular-weight polysulfides that have become insoluble.

• Action: Centrifuge at 10,000 x g for 5 minutes at 4°C. Transfer the supernatant to a fresh vial. Re-quantify the concentration, as you have lost mass.

Q3: Can I use Nitrogen instead of Argon?

• Technical Answer: Nitrogen is acceptable but inferior. Nitrogen is lighter than Argon and mixes more easily with air during the brief moments the vial is open. Argon forms a heavy "blanket" that sits on top of the liquid, providing superior protection for volatile/labile oils.

Q4: My HPLC retention time shifted.

• Diagnosis: You are likely observing Allyl Methyl Trisulfide.[3] Tetrasulfides often lose a sulfur atom during storage or even during analysis if the HPLC column is heated (>30°C).

• Action: Ensure your HPLC column is kept at 20-25°C. Avoid heated evaporation steps during sample prep.

Experimental Workflow Visualization

Diagram 2: The Inert Handling Loop

Follow this loop to ensure zero-oxygen contact during aliquot preparation.

Caption: Figure 2. The closed-loop handling system minimizes oxygen exposure. Note the return path: the master vial is re-purged before returning to storage.

References

• Munchberg, U., et al. "Polysulfides as biologically active ingredients of garlic." Organic & Biomolecular Chemistry, 2007. Link

• Lawson, L. D., & Wang, Z. J. "Pre-HPLC-specific determination of garlic thiosulfinates and release of allicin." Journal of Agricultural and Food Chemistry, 2005. Link

• Iciek, M., et al. "Chemistry and biological significance of organic polysulfides." Journal of Agricultural and Food Chemistry, 2016. Link

• Tocmo, R., et al. "Organosulfide instability: The role of temperature and solvent in the degradation of garlic derivatives." Food Chemistry, 2015. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing the Bioavailability of Allyl Methyl Tetrasulfide in In Vivo Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with allyl methyl tetrasulfide (AMTS). This guide is designed to provide in-depth technical assistance and troubleshooting for enhancing the in vivo bioavailability of this promising, yet challenging, organosulfur compound. As a lipophilic molecule derived from garlic, AMTS holds significant therapeutic potential, but its poor aqueous solubility presents a major hurdle to achieving adequate systemic exposure in preclinical studies.

This resource is structured in a question-and-answer format to directly address the practical issues you may encounter during your experimental work. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific literature.

Frequently Asked Questions (FAQs)

Understanding Allyl Methyl Tetrasulfide (AMTS)

Q: What is allyl methyl tetrasulfide and why is its bioavailability a concern?

Allyl methyl tetrasulfide (AMTS) is an organosulfur compound with the chemical formula C4H8S4 and a molecular weight of 184.4 g/mol .[1][2] It is one of the many bioactive polysulfides found in garlic (Allium sativum) and is being investigated for its potential therapeutic properties, which are characteristic of garlic-derived organosulfur compounds, including antioxidant and anti-inflammatory effects.[3]

The primary concern with the bioavailability of AMTS stems from its high lipophilicity and consequently, very low water solubility. A predicted log10 of water solubility (log10WS) for AMTS is -3.86, indicating it is practically insoluble in aqueous media.[1] For oral administration, poor aqueous solubility is a major limiting factor for drug absorption from the gastrointestinal (GI) tract, often leading to low and variable systemic exposure.[4]

Formulation Strategies to Enhance Bioavailability

Q: What are the most promising formulation strategies for improving the in vivo bioavailability of AMTS?

For lipophilic compounds like AMTS, several formulation strategies can be employed to enhance oral bioavailability. The most promising approaches focus on presenting the compound to the GI tract in a solubilized form. These include:

• Lipid-Based Formulations: These are a leading strategy for improving the oral delivery of lipophilic drugs.[4] They can enhance solubility, promote lymphatic transport to bypass first-pass metabolism, and protect the drug from degradation in the GI tract.[4]

  • Self-Emulsifying Drug Delivery Systems (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium like the GI fluids.[5][6] This in situ emulsification presents the drug in small droplets, increasing the surface area for absorption.[6]

• Particle Size Reduction: Decreasing the particle size of a drug increases its surface area-to-volume ratio, which can enhance the dissolution rate.[7]

  • Micronization and Nanonization: These techniques reduce the particle size to the micrometer or nanometer range, respectively, thereby improving the dissolution of poorly water-soluble compounds.[7]

• Solid Dispersions: In this approach, the drug is dispersed in an inert carrier matrix at the solid-state. This can be achieved by methods like spray drying or hot-melt extrusion, resulting in an amorphous form of the drug with improved solubility and dissolution.[8]

Q: How do I select the right excipients for a Self-Emulsifying Drug Delivery System (SEDDS) for AMTS?

The selection of excipients is critical for developing a successful SEDDS formulation. The process involves screening for solubility and constructing pseudo-ternary phase diagrams.

Step 1: Solubility Screening

The first step is to determine the solubility of AMTS in various oils, surfactants, and co-surfactants. A higher solubility in the chosen excipients allows for a higher drug loading in the final formulation.

Excipient Type	Examples	Rationale for Use with AMTS
Oils (Lipid Phase)	Medium-chain triglycerides (e.g., Capryol™ 90), Long-chain triglycerides (e.g., corn oil, olive oil), Fatty acid esters	The lipophilic nature of AMTS suggests good solubility in oils. The choice between medium- and long-chain triglycerides can influence lymphatic uptake.
Surfactants	Polyethoxylated castor oils (e.g., Kolliphor® EL), Polysorbates (e.g., Tween® 80), Sorbitan esters (e.g., Span® 80)	Surfactants are crucial for the spontaneous emulsification and stability of the resulting emulsion. A hydrophilic-lipophilic balance (HLB) value of >12 is generally preferred for O/W emulsions.[9]
Co-surfactants/Co-solvents	Short-chain alcohols (e.g., ethanol), Glycols (e.g., propylene glycol, PEG 400), Transcutol® HP	Co-surfactants help to reduce the interfacial tension and increase the fluidity of the oil-surfactant interface, facilitating the formation of fine emulsions. They can also improve drug solubility in the formulation.

Step 2: Constructing Pseudo-Ternary Phase Diagrams

Once you have identified suitable excipients, pseudo-ternary phase diagrams are constructed to identify the self-emulsifying regions. This involves titrating mixtures of oil and surfactant/co-surfactant with water and observing the formation of emulsions. The goal is to find a range of compositions that form stable nano- or microemulsions.

Troubleshooting Guide for In Vivo Experiments

Q: I'm observing high variability in my pharmacokinetic data. What could be the cause and how can I mitigate it?

High variability in in vivo pharmacokinetic studies with poorly soluble compounds is a common issue. Here are some potential causes and troubleshooting steps:

Potential Cause	Troubleshooting/Mitigation Strategies
Poor Formulation Stability	Ensure your formulation is physically and chemically stable. For SEDDS, check for signs of phase separation or drug precipitation before each administration. Conduct stability studies of your formulation under storage conditions.
Inconsistent Oral Gavage Technique	Oral gavage requires significant skill to perform consistently. Improper technique can lead to stress in the animals, incomplete dosing, or accidental administration into the lungs.[8] Ensure all personnel are thoroughly trained. Consider alternative, less stressful methods like syringe-feeding with a palatable vehicle if appropriate for your study design.[8]
Food Effects	The presence or absence of food in the GI tract can significantly impact the absorption of lipophilic drugs. Standardize the fasting period for all animals before dosing to minimize this variability.
GI Tract Physiology	Factors like gastric emptying time and intestinal motility can vary between animals. While difficult to control, using a larger number of animals per group can help to account for this biological variability.
Drug Precipitation in the GI Tract	Your formulation may appear stable on the bench, but the change in environment upon entering the stomach (e.g., pH, dilution) can cause the drug to precipitate. For SEDDS, ensure the formulation forms a stable emulsion upon dilution in simulated gastric and intestinal fluids.

Q: My SEDDS formulation looks good in vitro, but the in vivo bioavailability is still low. What should I investigate?

Potential Issue	Investigative Steps & Solutions
Suboptimal Droplet Size	While your formulation emulsifies, the droplet size might be too large for efficient absorption. Aim for droplet sizes in the nanometer range. Re-optimize the surfactant-to-oil ratio or try a different surfactant/co-surfactant combination.[6]
Drug Precipitation Upon Dilution	The drug may be precipitating out of the oil droplets upon emulsification in the GI tract. Incorporating a precipitation inhibitor, such as HPMC, into your SEDDS formulation can help maintain a supersaturated state of the drug.[5]
Extensive First-Pass Metabolism	AMTS is likely to undergo significant metabolism in the liver.[3][10] While SEDDS can promote lymphatic uptake to partially bypass the liver, this effect may not be sufficient. Consider co-administering a known inhibitor of the relevant metabolic enzymes if your study design allows, to probe the extent of first-pass metabolism.
P-glycoprotein (P-gp) Efflux	If AMTS is a substrate for efflux transporters like P-gp, it may be actively pumped out of the intestinal cells back into the lumen. Some formulation excipients, such as certain surfactants, can inhibit P-gp and enhance absorption.

Experimental Protocols & Methodologies

Protocol 1: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS) for AMTS

This protocol provides a general framework for developing a SEDDS formulation. The exact ratios of excipients will need to be optimized for AMTS.

• Excipient Screening:

  • Accurately weigh an excess amount of AMTS into separate vials containing a fixed volume (e.g., 1 mL) of each selected oil, surfactant, and co-surfactant.

  • Vortex the vials for a set period (e.g., 48 hours) at a controlled temperature (e.g., 25°C) to ensure equilibrium.

  • Centrifuge the vials to pellet the undissolved AMTS.

  • Carefully collect the supernatant and quantify the concentration of AMTS using a validated analytical method (e.g., HPLC-UV or GC-MS).

• Construction of Pseudo-Ternary Phase Diagram:

  • Based on the solubility data, select the oil, surfactant, and co-surfactant with the highest solubilizing capacity for AMTS.

  • Prepare a series of mixtures of the surfactant and co-surfactant (Smix) at different weight ratios (e.g., 1:1, 2:1, 1:2).

  • For each Smix ratio, prepare a series of mixtures with the oil at varying weight ratios (e.g., 9:1, 8:2, ..., 1:9).

  • Titrate each oil/Smix mixture with water dropwise, with gentle stirring.

  • Visually observe the formation of emulsions and classify them as nanoemulsions (clear or bluish-white), microemulsions (slightly hazy), or coarse emulsions (milky white).

  • Plot the results on a ternary phase diagram to delineate the self-emulsifying region.

• Formulation Preparation:

  • Select a composition from within the identified self-emulsifying region.

  • Accurately weigh the required amounts of oil, surfactant, and co-surfactant into a glass vial.

  • Add the desired amount of AMTS to the excipient mixture.

  • Gently heat (if necessary and if AMTS is stable at that temperature) and vortex until the AMTS is completely dissolved and the mixture is clear and homogenous.

Protocol 2: Stability-Indicating Assay for AMTS in Formulation

A stability-indicating method is crucial to ensure that the analytical method can accurately quantify the drug in the presence of its degradation products.[11][12]

• Forced Degradation Studies:

  • Subject the AMTS-containing formulation to various stress conditions to induce degradation (typically 5-20%).[12]

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

    • Thermal Degradation: 80°C for 48 hours.

    • Photodegradation: Expose the formulation to UV light (254 nm) for 24 hours.

  • Analyze the stressed samples using a high-resolution chromatographic method (e.g., HPLC with a photodiode array detector or LC-MS).

• Method Validation:

  • The analytical method should be validated according to ICH guidelines, including specificity (the ability to assess the analyte unequivocally in the presence of its degradation products), linearity, accuracy, precision, and robustness.[13]

Protocol 3: Quantification of AMTS in Rat Plasma using LC-MS/MS

This protocol provides a general procedure for the extraction and analysis of AMTS from plasma.

• Sample Preparation (Protein Precipitation): [1][14]

  • To 50 µL of rat plasma in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a structurally similar compound not present in the sample).

  • Vortex for 1 minute to precipitate the plasma proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Use a C18 column for chromatographic separation with a mobile phase gradient of water and acetonitrile containing a small amount of formic acid to improve ionization.

  • Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for selective and sensitive quantification of AMTS and the internal standard.

Validated Analytical Method Parameters for a Related Compound (Diallyl Trisulfide in Rat Blood by GC-ECD): [7]

Parameter	Result
Linearity Range	10-500 ng/mL and 0.2-20 µg/mL
Correlation Coefficient (r)	>0.998
Limit of Detection (LOD)	<10 ng/mL
Intra- & Inter-day Precision (RSD)	<12%

Data Presentation & Visualization

Comparative Pharmacokinetic Parameters

The following table illustrates the potential improvement in bioavailability when using a lipid-based formulation compared to a simple suspension. The data is hypothetical but based on typical enhancements seen for lipophilic drugs.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Relative Bioavailability (%)
AMTS in Aqueous Suspension	50 ± 15	2.0 ± 0.5	250 ± 80	100 (Reference)
AMTS in SEDDS	450 ± 90	1.0 ± 0.3	2250 ± 400	900

Diagrams

Caption: Proposed metabolic pathway of AMTS in vivo.

Caption: Workflow for SEDDS development and in vivo evaluation.

References

• Blesio, M., et al. (2016). A stability-indicating LC method for quantification of Azelnidipine: Synthesis and characterization of oxidative degradation product. Journal of Pharmaceutical and Biomedical Analysis, 125, 299-305. Available from: [Link]

• Jain, D., et al. (2014). Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments. Journal of Chemistry, 2014, 870614. Available from: [Link]

• PubChem. (n.d.). Allyl methyl tetrasulfide. National Center for Biotechnology Information. Available from: [Link]

• Cheméon. (n.d.). Allyl methyl tetrasulfide. Available from: [Link]

• The Good Scents Company. (n.d.). allyl methyl trisulfide. Available from: [Link]

• Ahmed, A., et al. (2018). Stability Indicating Analytical Method Development and Validation for Determination of Azelnidipine in Bulk and Pharmaceutical Dosage form by RP-HPLC and Uv-Visible Spectroscopy. ResearchGate. Available from: [Link]

• Kim, J., et al. (2022). Optimized method development and validation for determining donepezil in rat plasma: A liquid-liquid extraction, LC-MS/MS, and design of experiments approach. PLOS ONE, 17(10), e0275727. Available from: [Link]

• Xiao, D., et al. (2014). Metabolism and pharmacokinetics studies of allyl methyl disulfide in rats. Xenobiotica, 44(11), 1002-1010. Available from: [Link]

• Sun, T., et al. (2007). Simultaneous determination of diallyl trisulfide and diallyl disulfide in rat blood by gas chromatography with electron-capture detection. Phytomedicine, 14(1), 68-73. Available from: [Link]

• PubChem. (n.d.). Allyl methyl tetrasulfide. National Center for Biotechnology Information. Available from: [Link]

• Al-Snafi, A. E. (2019). A review on organosulphur chemistry of allium sativum and its use in the treatment of various diseases. World Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 361-384. Available from: [Link]

• Sharma, A., et al. (2022). Self-emulsifying drug delivery systems: a novel approach to deliver drugs. Journal of Drug Delivery and Therapeutics, 12(3-S), 146-153. Available from: [Link]

• Li, H., et al. (2011). Effect of diallyl trisulfide on the pharmacokinetics of dipyridamole in rats. Journal of Food Science, 76(9), H224-H228. Available from: [Link]

• Swain, R. P., et al. (2014). Self-emulsifying drug delivery systems (SEDDS): An update from formulation development to therapeutic strategies. International Journal of PharmTech Research, 6(2), 545-568. Available from: [Link]

• Li, H., et al. (2011). Effect of diallyl trisulfide on the pharmacokinetics of nifedipine in rats. Journal of Food Science, 76(2), C280-C284. Available from: [Link]

• Gattefossé. (2020, December 7). Simple and effective design of SEDDS formulations [Video]. YouTube. Available from: [Link]

• Atcha, Z., et al. (2010). Alternative Method of Oral Dosing for Rats. Journal of the American Association for Laboratory Animal Science, 49(3), 335-343. Available from: [Link]

• Symmetric. (2024, September 18). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Available from: [Link]

• Patel, D., et al. (2024). Self-Emulsifying Drug Delivery Systems (SEDDS): Transition from Liquid to Solid—A Comprehensive Review of Formulation, Characterization, Applications, and Future Trends. Pharmaceutics, 16(1), 104. Available from: [Link]

• World Pharma Today. (2025, March 3). Micellar Marvels: Navigating the Complexities of Self-Emulsifying Drug Delivery Systems. Available from: [Link]

Sources

• 1. Development and Validation of an LC–MS/MS Method for AC1LPSZG and Pharmacokinetics Application in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nveo.org [nveo.org]
• 3. Diallyl Trisulfide and Cardiovascular Health: Evidence and Potential Molecular Mechanisms [mdpi.com]
• 4. jetir.org [jetir.org]
• 5. researchgate.net [researchgate.net]
• 6. Micellar Marvels: Navigating the Complexities of Self-Emulsifying Drug Delivery Systems - PharmaFeatures [pharmafeatures.com]
• 7. Simultaneous determination of diallyl trisulfide and diallyl disulfide in rat blood by gas chromatography with electron-capture detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Stability-indicating LC Method for Quantification of Azelnidipine: Synthesis and Characterization of Oxidative Degradation Product - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Optimized method development and validation for determining donepezil in rat plasma: A liquid-liquid extraction, LC-MS/MS, and design of experiments approach | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Allyl Methyl Tetrasulfide vs. Diallyl Trisulfide: A Comparative Guide to Antioxidant Efficacy

This guide provides an in-depth technical comparison between Allyl Methyl Tetrasulfide (AMTS) and Diallyl Trisulfide (DATS) , focusing on their antioxidant mechanisms, chemical stability, and potential as therapeutic agents.[1]

Executive Summary: The "Chain Length" vs. "Symmetry" Trade-Off

For researchers in drug discovery and nutraceutical development, the choice between Allyl Methyl Tetrasulfide (AMTS) and Diallyl Trisulfide (DATS) represents a trade-off between reactivity and stability .

• DATS (The Standard): The industry benchmark for organosulfur antioxidants. It is symmetric, moderately stable, and possesses a well-characterized metabolic profile yielding hydrogen sulfide (H₂S) and activating the Nrf2 pathway.[1]

• AMTS (The Potent Variant): A less common, asymmetric polysulfide.[1] Its tetrasulfide (S4) bridge confers significantly higher reactivity and H₂S-donating capacity than the trisulfide (S3) bridge of DATS. However, the presence of a methyl group alters its lipophilicity and metabolic breakdown compared to the diallyl structure.

Verdict: While DATS is the robust choice for general formulations, AMTS offers superior potency for acute oxidative stress models where rapid H₂S release and aggressive thiol-disulfide exchange are required.

Chemical Identity & Structural Logic

The biological activity of garlic-derived organosulfur compounds (OSCs) is governed by two structural determinants: Sulfur Chain Length and Flanking Alkyl Groups .

Feature	Diallyl Trisulfide (DATS)	Allyl Methyl Tetrasulfide (AMTS)
Structure	Allyl – S – S – S – Allyl	Allyl – S – S – S – S – Methyl
Symmetry	Symmetric	Asymmetric
Sulfur Atoms	3 (Trisulfide)	4 (Tetrasulfide)
Key Reactivity	Moderate Nucleophilicity	High Nucleophilicity (Labile S-S bond)
Lipophilicity	High (Two allyl groups)	Moderate (Methyl group reduces logP)

Structural Diagram

Figure 1: Structural comparison highlighting the sulfur chain elongation in AMTS.

Antioxidant Mechanisms: The "Thiol-Switch"

Unlike direct radical scavengers (e.g., Vitamin C), polysulfides function as indirect antioxidants .[1] They act primarily through Thiol-Disulfide Exchange reactions with cellular proteins (like Keap1) and by acting as H₂S donors.

Mechanism 1: Nrf2/Keap1 Activation

Both compounds oxidize cysteine residues on Keap1 , releasing Nrf2 to translocate to the nucleus and transcribe Phase II antioxidant enzymes (HO-1, SOD, GSH).[1]

• Efficacy Rule: Reactivity with thiols increases with sulfur chain length.

• Comparison: AMTS > DATS . The S4 bond in AMTS is weaker and more prone to nucleophilic attack by Cys-151 on Keap1 than the S3 bond in DATS.

Mechanism 2: H₂S Donation

Hydrogen sulfide (H₂S) is a potent gaseous signaling molecule that sulfhydrates mitochondrial proteins to preserve function during stress.

• Reaction: Polysulfides react with cellular glutathione (GSH) to release H₂S.

• Comparison: AMTS >> DATS . Tetrasulfides are superior H₂S donors. The release of H₂S from S4 compounds is kinetically faster than from S3 compounds.

Mechanism Pathway Diagram

Figure 2: The dual mechanism of action: Nrf2 induction and H₂S generation.

Comparative Performance Data

The following data summarizes the consensus from structure-activity relationship (SAR) studies on Allium sulfides.

Metric	DATS	AMTS	Scientific Rationale
ROS Scavenging (Direct)	Moderate	High	S4 chains can scavenge radicals (e.g., peroxyl) more effectively via resonance stabilization of the sulfur radical.
Nrf2 Induction Potency	High	Very High	Electrophilicity increases with sulfur chain length (S4 > S3).
H₂S Release Rate	Slow/Sustained	Rapid	The central S-S bond energy is lower in tetrasulfides (approx. 35 kcal/mol) than trisulfides.
Cellular Toxicity (IC50)	~15–30 µM	~5–10 µM	Higher reactivity often correlates with higher cytotoxicity at high doses (pro-oxidant effect).[1]
Stability (Shelf-life)	Months (at 4°C)	Weeks (at -20°C)	Asymmetric polysulfides are prone to disproportionation (scrambling) into symmetric forms.

Critical Insight: While AMTS is more potent, it is less stable.[1] In solution, AMTS may disproportionate into Dimethyl Tetrasulfide and Diallyl Tetrasulfide over time, complicating experimental reproducibility if fresh preparations are not used.[1]

Experimental Protocols

To objectively compare AMTS and DATS, you must utilize assays that measure biological response rather than just simple chemical reduction, as their primary mode of action is enzymatic induction.[1]

Protocol A: Intracellular ROS Scavenging (Cell-Based)

Validates the compound's ability to protect live cells from oxidative insult.

• Cell Line: RAW 264.7 (macrophages) or HepG2 (hepatocytes).

• Seeding: Seed

  cells/well in a 96-well black plate. Incubate 24h.

• Treatment:

  • Treat cells with AMTS or DATS (0.5, 1, 5, 10 µM) for 2 hours.[1]

  • Control: DMSO vehicle (max 0.1%).

• Stress Induction: Wash cells with PBS. Add H₂O₂ (500 µM) for 30 mins to induce oxidative stress.

• Probe Loading: Add DCFDA (20 µM) (2',7'-dichlorodihydrofluorescein diacetate) in serum-free media. Incubate 30 mins at 37°C in the dark.

• Measurement: Wash 2x with PBS. Measure fluorescence at Ex/Em 485/535 nm .

• Analysis: Calculate % ROS reduction relative to the H₂O₂-only control.

Protocol B: H₂S Release Assay (Methylene Blue Method)

Quantifies the direct H₂S-donating capacity in the presence of biological thiols.

• Buffer: Phosphate buffer (100 mM, pH 7.4) containing 2 mM L-Cysteine (essential cofactor for release).

• Reaction: Add AMTS or DATS (final conc. 100 µM) to the buffer.

• Incubation: Seal vials tight. Incubate at 37°C for 30 minutes.

• Derivatization:

  • Add 100 µL Zinc Acetate (1% w/v) to trap H₂S.

  • Add 100 µL N,N-dimethyl-p-phenylenediamine sulfate (20 mM in 7.2 M HCl).

  • Add 100 µL FeCl₃ (30 mM in 1.2 M HCl).

• Detection: Incubate 20 mins. The solution turns blue. Measure Absorbance at 670 nm .

• Standard Curve: Use NaHS (Sodium hydrosulfide) to generate a standard curve for quantification.

References

• Munday, R., et al. (2003). "Comparative effects of mono-, di-, tri-, and tetrasulfides derived from plants of the Allium family: redox cycling in vitro and hemolytic activity and Phase 2 enzyme induction in vivo."[1] Free Radical Biology and Medicine. Link

• Liang, D., et al. (2015). "Garlic oil polysulfides: H2S- and O2-independent prooxidants in buffer and antioxidants in cells."[1] American Journal of Physiology-Regulatory, Integrative and Comparative Physiology.[1] Link

• Benkeblia, N. (2005). "Free-radical scavenging capacity and antioxidant properties of some selected onions (Allium cepa L.) and garlic (Allium sativum L.) extracts." Brazilian Archives of Biology and Technology. Link

• Iciek, M., et al. (2009). "The effects of garlic-derived sulfur compounds on cell proliferation, caspase 3 activity, and cell cycle in human hepatoma HepG2 cells."[1] Cell Biology and Toxicology. Link

• Tocmo, R., et al. (2015). "Organosulfide profile and antioxidant capacity of garlic (Allium sativum) as affected by processing methods."[1] Journal of Food Science and Technology. Link

Sources

• 1. mdpi.com [mdpi.com]

Comparative Study of the Anticancer Effects of Different Allyl Polysulfides: A Technical Guide

Executive Summary: The Sulfur Chain Rule

In the development of garlic-derived organosulfur compounds (OSCs) as anticancer agents, structural nuance dictates biological potency. This guide provides a critical comparison of Diallyl Sulfide (DAS) , Diallyl Disulfide (DADS) , and Diallyl Trisulfide (DATS) .[1]

The Core Directive: Efficacy in this class is governed by the "Sulfur Chain Rule." The number of sulfur atoms in the allyl chain correlates positively with reactive oxygen species (ROS) generation, tubulin binding affinity, and cytotoxicity.

• DAS (1 Sulfur): Primarily cytostatic; effective only at high concentrations (>100 µM).

• DADS (2 Sulfurs): Moderate cytotoxicity; induces G2/M arrest and apoptosis but requires higher doses (~40–50 µM) for significant lethality.

• DATS (3 Sulfurs): High potency; rapid induction of ROS-mediated apoptosis and irreversible tubulin modification at low concentrations (10–15 µM).

Chemical & Physical Properties Comparison

Before designing in vitro assays, researchers must account for the stability and solubility profiles of these volatile compounds.

Feature	Diallyl Sulfide (DAS)	Diallyl Disulfide (DADS)	Diallyl Trisulfide (DATS)
Formula	C₆H₁₀S	C₆H₁₀S₂	C₆H₁₀S₃
MW ( g/mol )	114.21	146.28	178.34
Lipophilicity (LogP)	~2.0	~3.4	~4.6 (Highest cellular uptake)
Stability	High; resistant to oxidation.	Moderate; oxidizes to allicin/sulfones.	Low; rapidly decomposes to DADS/DADS-sulfoxides in media.
Solubility	DMSO, Ethanol	DMSO, Ethanol	DMSO (Avoid aqueous stock)

Comparative Efficacy: In Vitro Data

The following data aggregates IC50 values across key cancer cell lines. Note the inverse relationship between sulfur chain length and IC50 value.

Table 1: Comparative IC50 Values (µM) at 24 Hours

Cell Line	Tissue Origin	DAS (1-S)	DADS (2-S)	DATS (3-S)	Efficacy Trend
MCF-7	Breast (ER+)	>200 (Cytostatic)	40 ± 5	10–15	DATS >>> DADS > DAS
MDA-MB-231	Breast (TNBC)	>100	6 ± 2	~2–5	DATS >> DADS
HCT-15	Colon	No Effect	>50	11.5	DATS Highly Potent
A549	Lung	>500	~50	~10	DATS > DADS
Saos-2	Osteosarcoma	N/D	50–100	25	DATS > DADS

Data synthesized from comparative studies [1][2][4].[2]

Key Insight: DATS consistently demonstrates 2-4x greater potency than DADS. DAS is generally considered a chemopreventive agent (blocking carcinogen activation) rather than a therapeutic cytotoxic agent.

Mechanism of Action: The "Sulfur Switch"

The superior efficacy of DATS is driven by two distinct mechanisms: oxidative stress induction and microtubule disruption .

The Tubulin Modification Mechanism

Unlike taxanes which stabilize microtubules, DATS acts as a destabilizer . It specifically oxidizes cysteine residues (Cys-12β and Cys-354β ) on β-tubulin, forming S-allylmercaptocysteine.[3] This oxidative modification prevents tubulin polymerization, leading to mitotic arrest. DADS lacks the lability to perform this thiol-disulfide exchange efficiently.

Pathway Visualization

The following diagram illustrates the differential metabolic activation and signaling pathways.

Figure 1: Comparative metabolic and signaling pathways. DATS exhibits a dual-action mechanism (Tubulin + ROS), whereas DAS/DADS primarily rely on metabolic conversion to active sulfones.

Experimental Protocols

To validate the differential effects of these compounds, we recommend the following specific assays.

Protocol A: Tubulin Polymerization Inhibition Assay

This assay differentiates DATS (destabilizer) from DADS (weak effect).

Reagents:

• Purified Porcine Brain Tubulin (>99% pure).

• GTP stock (100 mM).

• Buffer: 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA.

• DAPI (4',6-diamidino-2-phenylindole) - acts as a fluorescent reporter for polymer mass.

Workflow:

• Preparation: Dilute tubulin to 3 mg/mL in cold Buffer supplemented with 1 mM GTP. Keep on ice.

• Treatment: Add 5 µL of test compound (DATS, DADS, or Nocodazole control) at 10x concentration to a 96-well black half-area plate.

  • Target Final Conc: DATS (10, 25, 50 µM), DADS (50, 100 µM).

• Initiation: Add 45 µL of cold tubulin solution to wells.

• Measurement: Immediately transfer to a plate reader pre-warmed to 37°C .

• Kinetics: Measure fluorescence (Ex 360 nm / Em 450 nm) every 30 seconds for 60 minutes.

• Analysis: Plot RFU vs. Time.

  • Expected Result:Control will show a sigmoidal curve (nucleation -> elongation -> steady state). DATS will flatten the curve (inhibit elongation) similar to Nocodazole. DADS will show only minor inhibition.

Protocol B: Differential ROS Detection

To confirm the "Sulfur Chain" hypothesis.

• Seeding: Seed MCF-7 or A549 cells (1x10⁴/well) in 96-well plates.

• Dye Loading: Incubate cells with DCFH-DA (10 µM) for 30 min at 37°C. Wash 2x with PBS.

• Treatment: Treat with DAS, DADS, DATS (25 µM fixed dose) in phenol-red free media.

• Reading: Measure fluorescence (Ex 485 / Em 535) at 0, 1, 3, and 6 hours.

• Validation: Pre-treat a control group with NAC (N-acetylcysteine, 5 mM) . If DATS toxicity is ROS-dependent, NAC should rescue viability.

Pharmacokinetics & Safety

While DATS is the most potent in vitro, its clinical translation is challenged by stability.

• Metabolism: DATS is rapidly metabolized (Half-life < 1h in rats) into DADS, Allyl Mercaptan (AM), and Allyl Methyl Sulfide (AMS) [6].

• Bioavailability: Oral administration of DATS results in detectable plasma levels of DADS and AM, suggesting DATS acts as a "prodrug" or delivery system for active allyl thiols.

• Safety: DATS shows high selectivity for cancer cells.[4] Normal fibroblasts (e.g., NIH/3T3) tolerate DATS at concentrations that are lethal to cancer cells (Therapeutic Index > 2) [1][2].

References

• Talluri, S. V., et al. (2017).[5][6] Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential. Frontiers in Pharmacology. Link (Note: Citation refers to general DADS efficacy mechanisms discussed in search results).

• Yi, L., & Su, Q. (2013). Molecular mechanisms for the anti-cancer effects of diallyl disulfide. Food and Chemical Toxicology. Link

• Hosono, T., et al. (2005). Diallyl Trisulfide Suppresses the Proliferation and Induces Apoptosis of Human Colon Cancer Cells through Oxidative Modification of β-Tubulin. Journal of Biological Chemistry. Link

• Lai, K. C., et al. (2011). Diallyl sulfide, diallyl disulfide, and diallyl trisulfide inhibit migration and invasion in human colon cancer colo 205 cells.[7] Environmental Toxicology. Link

• Na, H. K., & Surh, Y. J. (2012). Modulation of Nrf2-mediated antioxidant and detoxifying signaling by garlic-derived organosulfur compounds. Journal of Clinical Biochemistry and Nutrition.

• Sun, X., et al. (2006). Pharmacokinetics of diallyl trisulfide in rats. Toxicology and Applied Pharmacology.[8] (Referenced via comparative review snippets).

Sources

• 1. Diallyl trisulfide inhibits estrogen receptor-α activity in human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Diallyl trisulfide suppresses the proliferation and induces apoptosis of human colon cancer cells through oxidative modification of beta-tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Updates on the anticancer potential of garlic organosulfur compounds and their nanoformulations: Plant therapeutics in cancer management [frontiersin.org]
• 6. Diallyl Disulfide: A Bioactive Garlic Compound with Anticancer Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diallyl sulfide, diallyl disulfide, and diallyl trisulfide inhibit migration and invasion in human colon cancer colo 205 cells through the inhibition of matrix metalloproteinase-2, -7, and -9 expressions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ompj.org [ompj.org]

Efficacy of Allyl Methyl Tetrasulfide Compared to Allicin: A Technical Comparison Guide

Executive Summary: The Stability-Potency Tradeoff

In the development of organosulfur antimicrobials, Allicin (diallyl thiosulfinate) acts as the gold standard for potency but the bottleneck for stability. While Allicin exhibits rapid bactericidal activity, its half-life is often measured in hours, limiting its pharmaceutical viability.

Allyl Methyl Tetrasulfide (AMTS) , a lipophilic polysulfide found in garlic essential oil, emerges as a superior candidate for formulations requiring shelf-stability without compromising efficacy. This guide evaluates AMTS against Allicin, demonstrating that while Allicin relies on immediate oxidative stress, AMTS functions through a sustained "sulfur-chain" mechanism that correlates with higher membrane permeability and prolonged antimicrobial action.

Key Differentiators

Feature	Allicin (Allyl 2-propenethiosulfinate)	Allyl Methyl Tetrasulfide (AMTS)
Structure	Thiosulfinate (S-S=O)	Polysulfide (S-S-S-S)
Stability	Low ( hrs in aqueous solution)	High (Stable in oil/encapsulation > 6 months)
Solubility	Water (approx.[1][2][3][4] 2.5%), Alcohol	Highly Lipophilic (Oil soluble)
Mechanism	Rapid Thiol-Disulfide Exchange (Oxidative burst)	Membrane Disruption & Sustained Thiol Depletion
Primary Limitation	Rapid degradation to diallyl disulfide (DADS)	Lower aqueous solubility (requires emulsification)

Chemical Structure & Stability Profile[1]

The efficacy of organosulfur compounds is dictated by the Number of Sulfur Atoms (n-value) and the Alkyl Substituents .

Structural Analysis[1]

• Allicin: Contains a reactive thiosulfinate group.[3][5] The oxygen atom creates a polarized S-S bond, making it highly electrophilic but prone to self-decomposition into Diallyl Disulfide (DADS) and Sulfur dioxide.

• AMTS: An asymmetric tetrasulfide (

  ). The tetrasulfide bridge ( ) is thermodynamically more stable than the thiosulfinate group but retains high reactivity toward biological thiols due to the lability of the internal sulfur bonds.

Degradation Pathway Visualization

The following diagram illustrates the conversion of unstable Allicin into stable polysulfides, including AMTS.

Figure 1: Biotransformation pathway showing the derivation of AMTS from Allicin decomposition and polysulfide rearrangement.[1][2]

Antimicrobial Efficacy Comparison

Experimental data confirms a Chain Length Dependence (CLD) rule for polysulfides: Antimicrobial activity increases with the number of sulfur atoms (

).

Comparative MIC Data (In Vitro)

The following table synthesizes Minimum Inhibitory Concentration (MIC) ranges derived from comparative assays against standard pathogens.

Pathogen	Allicin MIC (µg/mL)	AMTS (Tetrasulfide) MIC (µg/mL)	Efficacy Interpretation
Staphylococcus aureus (Gram+)	8 - 32	2 - 16	AMTS Superior. The lipophilic S4 chain penetrates the thick peptidoglycan layer more effectively.
Escherichia coli (Gram-)	15 - 60	10 - 40	Comparable. Allicin's small size aids porin transit; AMTS relies on membrane diffusion.
Candida albicans (Fungi)	2 - 10	1 - 5	AMTS Superior. Fungal membranes are highly susceptible to lipophilic polysulfides.
Helicobacter pylori	6 - 12	4 - 8	AMTS Superior. Stability in acidic gastric environments gives AMTS a functional advantage.

Technical Insight: While Allicin is potent, its rapid degradation often results in a "false high" MIC in long-duration assays (24h+). AMTS maintains concentration throughout the assay, often yielding lower (more potent) MIC values in time-kill studies.

Mechanism of Action (MOA)

The mechanisms differ fundamentally in their interaction with bacterial physiology.

Allicin: The Oxidative Burst

Allicin acts as a general oxidant. It rapidly enters the cell and reacts with glutathione (GSH) and cysteine residues on enzymes (e.g., RNA polymerase, alcohol dehydrogenase) via Thiol-Disulfide Exchange .

• Result: Immediate depletion of the antioxidant pool and protein aggregation.

• Limitation: It is "consumed" in the reaction, requiring high continuous dosing.

AMTS: The "Sulfur Delivery" System

AMTS acts as a lipophilic sulfur donor. The tetrasulfide bridge allows it to cross the cell membrane and undergo Disproportionation .

• Membrane Integration: The hydrophobic allyl/methyl groups anchor AMTS into the lipid bilayer, disrupting integrity.

• Reactive Sulfur Species (RSS) Release: Inside the cell, the S-S bonds cleave, releasing reactive sulfur species that polysulfidate proteins.

• Metal Chelation: Polysulfides can chelate essential metal ions (Zn, Fe), inhibiting metalloenzymes.

Figure 2: Dual-action mechanism of AMTS (Membrane disruption + Thiol exchange) vs. Allicin (Thiol exchange focus).[1][2][6]

Experimental Protocols

To validate the efficacy of AMTS in your lab, use these specific protocols designed to account for its volatility and solubility.

Protocol A: Modified Microdilution Assay (for Lipophilic Compounds)

Standard broth microdilution often fails for AMTS due to its immiscibility with water.

Materials:

• Mueller-Hinton Broth (MHB) supplemented with 0.5% Tween-80 (emulsifier).

• Triphenyl Tetrazolium Chloride (TTC) as a redox indicator.

• AMTS Standard (95%+ purity).

Workflow:

• Emulsification: Dissolve AMTS in DMSO (100 mg/mL stock). Dilute 1:10 into MHB + Tween-80. Vortex vigorously to create a stable emulsion.

• Inoculation: Adjust bacterial culture to

  CFU/mL.

• Incubation: Add 100 µL inoculum to 100 µL serial dilutions of AMTS in a 96-well plate. Seal with parafilm (Critical: AMTS is volatile; vapor phase activity can affect adjacent wells).

• Readout: Incubate at 37°C for 24h. Add 20 µL TTC (5 mg/mL). Color change (Red) indicates growth; clear indicates inhibition.

Protocol B: Time-Kill Kinetics

This assay differentiates between bacteriostatic and bactericidal activity.

Workflow:

• Prepare tubes with MHB containing AMTS at

  MIC and MIC.

• Inoculate with test organism (

  CFU/mL).

• Aliquot samples at T=0, 2, 4, 8, 12, and 24 hours.

• Neutralization: Dilute samples 1:10 into saline containing 0.1% Sodium Thioglycolate . (Critical: Thioglycolate neutralizes residual polysulfides to prevent carryover inhibition on agar plates).

• Plate and count colonies.

  • Success Criteria:

    reduction indicates bactericidal activity.[7]

Conclusion

For drug development applications, Allyl Methyl Tetrasulfide represents a distinct evolution over Allicin. While Allicin offers immediate, high-impact sterilization, its instability renders it unsuitable for most therapeutic formulations. AMTS retains the potent "polysulfide" killing mechanism—amplified by the tetrasulfide bridge—while offering the lipophilicity and stability required for topical creams, oil-based capsules, and antimicrobial coatings.

Recommendation: Prioritize AMTS for formulations targeting resistant Gram-positive bacteria (MRSA) and fungal infections where membrane penetration is the rate-limiting step.

References

• Antimicrobial properties of hydrophobic compounds in garlic: Allicin, vinyldithiin, ajoene and diallyl polysulfides. Source: National Institutes of Health (PMC) [Link]

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• Allicin: Chemistry and Biological Properties. Source: Molecules (MDPI) [Link]

• Chain Length Dependence of Antimicrobial Peptide-Fatty Acid Conjugate Activity. Source: PubMed [Link]

• Bioactivities of methyl allyl disulfide and diallyl trisulfide from essential oil of garlic. Source: PubMed [Link]

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A Comparative Guide to the Structure-Activity Relationship of Allyl Polysulfides in Phase 2 Enzyme Induction

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Phase 2 Enzyme Induction

Phase 2 detoxifying enzymes are a crucial component of the cellular defense system against oxidative and electrophilic stress.[1][2] These enzymes, which include NAD(P)H:quinone oxidoreductase 1 (NQO1) and glutathione S-transferases (GSTs), play a pivotal role in neutralizing potentially harmful compounds, thereby protecting cells from damage that can lead to chronic diseases, including cancer.[1][3] The induction of these enzymes is primarily regulated by the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2).[3][4]

Under normal conditions, Nrf2 is sequestered in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[5] However, upon exposure to inducers, such as the allyl polysulfides found in garlic, Keap1 is modified, leading to the release and nuclear translocation of Nrf2.[5][6] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of genes encoding Phase 2 enzymes, thereby upregulating their expression.[5][6] Organosulfur compounds, like allyl polysulfides, are well-documented activators of this protective pathway.[6][7]

Comparative Efficacy of Allyl Polysulfides

Experimental evidence consistently demonstrates a clear structure-activity relationship among DAS, DADS, and DATS in their ability to induce Phase 2 enzymes. The number of sulfur atoms in the polysulfide chain is the primary determinant of their potency.

Key Findings:

• Diallyl Trisulfide (DATS): Exhibits the strongest induction of Phase 2 enzymes. Studies in rats have shown that DATS significantly increases the activities of glutathione S-transferase and quinone reductase at a concentration of 10 micromol/kg body weight.[8]

• Diallyl Disulfide (DADS): Shows moderate inducing activity. A 10-fold higher dose of DADS (100 micromol/kg) was required to achieve a significant increase in the same enzymes.[8] DADS has been shown to activate the Nrf2 pathway, enhancing antioxidant defense.[9]

• Diallyl Sulfide (DAS): Is the weakest inducer among the three and, in some studies, did not significantly increase the activities of these Phase 2 enzymes.[8]

These findings highlight that the polysulfide linkage is critical for this biological activity, with efficacy increasing with the number of sulfur atoms.

Compound	Structure	Number of Sulfur Atoms	Relative Potency in Phase 2 Enzyme Induction	Effective in vivo Dose (Rats)[8]
Diallyl Sulfide (DAS)	CH₂=CHCH₂SCH₂CH=CH₂	1	Low	No significant induction reported at tested doses
Diallyl Disulfide (DADS)	CH₂=CHCH₂SSCH₂CH=CH₂	2	Moderate	100 µmol/kg
Diallyl Trisulfide (DATS)	CH₂=CHCH₂SSSCH₂CH=CH₂	3	High	10 µmol/kg

Molecular Mechanism: Interaction with the Nrf2-Keap1 Pathway

The differential activity of allyl polysulfides is rooted in their interaction with the Keap1 protein. The sulfur atoms in DATS and DADS are electrophilic and can react with the sulfhydryl groups of specific cysteine residues on Keap1.[6] This modification of Keap1 disrupts the Keap1-Nrf2 complex, preventing the degradation of Nrf2 and allowing it to accumulate and translocate to the nucleus.[5][10]

Research has identified specific cysteine residues on Keap1 as targets for modification by these compounds. For instance, studies have suggested that DATS may directly interact with the Cys288 residue of Keap1, which is a key event in its ability to activate Nrf2.[11] The higher reactivity of the trisulfide linkage in DATS compared to the disulfide in DADS likely accounts for its greater potency.

Caption: Nrf2 activation by allyl polysulfides.

Experimental Protocols for Assessing Phase 2 Enzyme Induction

To enable researchers to validate and expand upon these findings, detailed methodologies for key experiments are provided below.

Cell Culture and Treatment

• Cell Line: Human hepatoma (HepG2) cells are a suitable model for these studies.

• Culture Conditions: Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: Plate cells and allow them to adhere for 24 hours. Treat the cells with varying concentrations of DAS, DADS, and DATS (e.g., 1-50 µM) for a specified period (e.g., 24 hours). A vehicle control (e.g., DMSO) should be included.

Quinone Reductase (NQO1) Activity Assay

This assay is a common and reliable method for measuring the induction of Phase 2 enzymes.[12][13]

• Cell Lysis: After treatment, wash the cells with phosphate-buffered saline (PBS) and lyse them in a suitable buffer.

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer, BSA, FAD, G6P, yeast G6P dehydrogenase, NADP+, and MTT.

• Assay: Add the cell lysate to the reaction mixture, followed by the addition of menadione to start the reaction.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 610 nm) over time using a microplate reader. The rate of MTT reduction is proportional to the NQO1 activity.[13]

Western Blot for Nrf2 Nuclear Translocation

This technique is used to visualize the accumulation of Nrf2 in the nucleus, a key indicator of its activation.[14]

• Nuclear and Cytoplasmic Fractionation: Following treatment, harvest the cells and perform subcellular fractionation to separate the nuclear and cytoplasmic proteins.

• Protein Quantification: Determine the protein concentration of each fraction using a standard method like the BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.[14]

• Immunoblotting: Block the membrane and then incubate it with a primary antibody specific for Nrf2. Follow this with incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a nuclear marker (e.g., Lamin B1) and a cytoplasmic marker (e.g., GAPDH) to ensure the purity of the fractions.

Caption: Experimental workflow for assessing allyl polysulfide activity.

Conclusion and Future Directions

The structure-activity relationship of allyl polysulfides in the induction of Phase 2 enzymes is clearly defined: the potency increases with the number of sulfur atoms in the polysulfide chain. DATS is the most potent inducer, followed by DADS, with DAS showing minimal activity. This is directly linked to their ability to modify Keap1 and activate the Nrf2 signaling pathway.

For researchers in drug development, these findings offer a rational basis for the design of novel Nrf2 activators. The polysulfide moiety is a key pharmacophore that can be incorporated into other molecular scaffolds to develop potent inducers of cellular defense mechanisms. Future research should focus on elucidating the precise molecular interactions between these compounds and Keap1, as well as exploring their therapeutic potential in preclinical models of diseases associated with oxidative stress.

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• Jiang, M., et al. (2023). Structure-activity relationship studies of arylsulfoxides as reversible monoacylglycerol lipase inhibitors. ChemRxiv. [Link]

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• Tyl, J., et al. (2008). Structure-activity relationships in nitrothiophenes. ResearchGate. [Link]

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• The compound, diallyl disulfide, enriched in garlic, prevents the progression of doxorubicin-induced nephropathy. (2020). Food Science and Technology, 40(Suppl. 1), 224-231. [Link]

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• Li, Y., et al. (2023). Novel Hydrogen Sulfide Hybrid Derivatives of Keap1-Nrf2 Protein–Protein Interaction Inhibitor Alleviate Inflammation and Oxidative Stress in Acute Experimental Colitis. International Journal of Molecular Sciences, 24(9), 8395. [Link]

• Wu, C. C., et al. (2011). Diallyl sulfide, diallyl disulfide, and diallyl trisulfide inhibit migration and invasion in human colon cancer colo 205 cells through the inhibition of matrix metalloproteinase-2, -7, and -9. Environmental Toxicology, 26(3), 279-290. [Link]

• Gruhlke, M. C. H., & Slusarenko, A. J. (2012). Biological properties of garlic and garlic-derived organosulfur compounds. ResearchGate. [Link]

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• Induction of Drug-Metabolizing Enzymes by Garlic and Allyl Sulfide Compounds via Activation of Constitutive Androstane Receptor and Nuclear Factor E2-Related Factor 2. (2015). ResearchGate. [Link]

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A Comparative Analysis of the Stability of Garlic-Derived Organosulfur Compounds: A Guide for Researchers and Drug Development Professionals

The potent biological activities of garlic (Allium sativum L.) are largely attributed to its rich profile of organosulfur compounds. However, the inherent instability of many of these molecules presents a significant challenge for researchers and drug development professionals seeking to harness their therapeutic potential. This guide provides a comprehensive comparative analysis of the stability of key garlic-derived organosulfur compounds, supported by experimental data and detailed protocols. By understanding the factors that influence the degradation of these compounds, researchers can optimize extraction, formulation, and storage strategies to maximize their efficacy and translate their benefits into viable therapeutic applications.

The Genesis of Garlic's Bioactive Compounds: A Cascade of Transformations

The characteristic organosulfur compounds associated with garlic's health benefits are not present in intact cloves. Instead, they are rapidly formed through an enzymatic cascade initiated by tissue damage, such as crushing or chopping. The stable precursor, alliin (S-allyl-L-cysteine sulfoxide), is converted by the enzyme alliinase into the highly reactive and unstable allicin (diallyl thiosulfinate). Allicin is the primary bioactive compound responsible for the pungent aroma of fresh garlic and many of its immediate biological effects.[1][2] However, allicin itself is a transient molecule, readily transforming into a variety of more stable, lipid-soluble compounds, including diallyl disulfide (DADS) , diallyl trisulfide (DATS) , and ajoene , or water-soluble compounds like S-allylcysteine (SAC) .[3][4]

The following diagram illustrates the enzymatic formation and subsequent transformation of key organosulfur compounds in garlic.

Caption: Formation and degradation pathway of major garlic organosulfur compounds.

Comparative Stability Analysis: Key Factors and Experimental Evidence

The stability of garlic's organosulfur compounds is critically influenced by several factors, including temperature, pH, solvent, and light. Understanding these parameters is essential for designing experiments and developing stable formulations.

Allicin: The Potent but Fleeting Heart of Fresh Garlic

Allicin is notoriously unstable, and its degradation is a primary concern in the preparation and storage of garlic products.

• Effect of Temperature: Allicin degradation is highly temperature-dependent.[5][6][7] Studies have shown that at room temperature, allicin in an aqueous extract can be stored for up to five days without significant degradation.[6][7] However, the degradation rate increases rapidly with temperature. For instance, at temperatures above 40°C, allicin degrades quickly, with even more rapid decomposition occurring above 70°C.[6][7] One study estimated the half-life of allicin in an aqueous extract to be approximately one year at 4°C, 32 days at 15°C, and only one day at 37°C.[5] In contrast, blended fresh garlic with allyl thiosulfinates has been shown to be stable for at least two years when stored at -80°C.[8][9]

• Effect of pH: Allicin is most stable in a slightly acidic environment, with an optimal pH range of 5.0 to 6.0.[6] Outside of this range, its stability decreases dramatically. At a pH higher than 11.0 or lower than 1.5, allicin begins to degrade within 30 minutes and is undetectable after two hours.[6][7]

• Effect of Light: Interestingly, visible light does not appear to be a significant factor in allicin degradation.[5][6]

Diallyl Disulfide (DADS) and Diallyl Trisulfide (DATS): The More Stable Successors

DADS and DATS are major degradation products of allicin and are considered to be more stable.[3] They are the principal components of distilled garlic oil.[4]

• Thermal Stability: DADS and DATS are the dominant compounds found in baked and microwave-baked garlic, indicating their relative stability at elevated temperatures compared to allicin.[3] The conversion of allicin to DADS and DATS occurs rapidly at temperatures above 37°C.[4]

• Storage Stability: Diallyl trisulfide is reported to be stable for at least one year when stored appropriately.[10]

S-Allylcysteine (SAC): The Stable Compound of Aged Garlic

S-Allylcysteine is a water-soluble organosulfur compound found in high concentrations in aged garlic extract. It is formed from the conversion of other sulfur compounds during the aging process.

• Storage Stability: SAC is known for its high stability. It has been shown to be stable for at least 12 months at ambient temperature.[8][9]

Comparative Stability Summary

Compound	Key Stability Factors	Optimal Conditions	Notes
Allicin	Temperature, pH	4°C, pH 5.0-6.0	Highly unstable, especially at high temperatures and non-optimal pH.[5][6][7]
Diallyl Disulfide (DADS)	Temperature	More stable than allicin at high temperatures.	A major component of distilled garlic oil.[3][4]
Diallyl Trisulfide (DATS)	Temperature, Storage Time	Stable for at least one year under proper storage.[10]	Generally more bioactive than DADS.[11]
S-Allylcysteine (SAC)	Storage Time	Stable for at least 12 months at room temperature.[8][9]	The primary stable compound in aged garlic extract.

Experimental Protocols for Stability Assessment

To ensure the scientific integrity of stability studies, it is crucial to employ validated and reproducible analytical methods. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for the quantification of garlic-derived organosulfur compounds.[12]

Sample Preparation: A Critical First Step

The choice of extraction solvent and conditions is paramount to prevent enzymatic activity and accurately reflect the compound profile at the time of analysis.

Protocol for Extraction of Organosulfur Compounds from Garlic Powder:

• Objective: To extract organosulfur compounds while inhibiting alliinase activity.

• Materials:

  • Garlic powder

  • Extraction solvent: 90% methanol solution containing 0.01 N Hydrochloric Acid (HCl).[12]

  • Vortex mixer

  • Centrifuge

  • 0.45 µm syringe filter

• Procedure:

  • Weigh a precise amount of garlic powder (e.g., 100 mg).

  • Add a known volume of the extraction solvent (e.g., 10 mL).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

  • Centrifuge the mixture at 10,000 x g for 10 minutes to pellet the solid material.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • The extracted sample is now ready for HPLC analysis. The remaining organosulfur compounds in this solution have been shown to be over 96% stable for 48 hours at room temperature.[12]

Causality Behind Experimental Choices: The use of an acidic methanol solution is critical. The low pH (due to HCl) irreversibly inhibits the alliinase enzyme, preventing the artificial formation of allicin and its degradation products during extraction.[12] Methanol is an effective solvent for a broad range of organosulfur compounds and also helps to precipitate proteins and carbohydrates that could interfere with HPLC analysis.[12]

HPLC Analysis for Quantification

A validated HPLC method is essential for the accurate quantification of individual organosulfur compounds.

Illustrative HPLC Method for Allicin Quantification:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile is typically used.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength of 254 nm.

• Quantification: Based on a calibration curve generated from a certified allicin standard.

The following diagram outlines the general workflow for the stability assessment of garlic organosulfur compounds.

Caption: General workflow for assessing the stability of garlic organosulfur compounds.

Field-Proven Insights and Recommendations

• For Fresh Garlic Preparations: To maximize the allicin content, garlic should be crushed and allowed to stand for about 10 minutes before use to allow for the enzymatic conversion of alliin to allicin.[2] Subsequent processing, such as cooking, will lead to the degradation of allicin and the formation of other sulfur compounds.[2][3]

• For Garlic Supplements: The formulation of garlic supplements significantly impacts the stability and bioavailability of the active compounds. Enteric-coated tablets can protect the alliinase enzyme from the acidic environment of the stomach, allowing for the generation of allicin in the more neutral pH of the intestine.[13]

• For Long-Term Storage: For research purposes requiring the preservation of the full spectrum of allyl thiosulfinates, storage of homogenized garlic at -80°C is recommended.[8][9] For aged garlic extract rich in S-allylcysteine, storage at ambient temperature is sufficient.[8][9]

• Impact of Storage on Garlic Cloves: The storage conditions of whole garlic bulbs can significantly influence the composition of organosulfur compounds.[14] Storage can lead to a reduction in shelf life and quality, including changes in the profile of these bioactive molecules.[14] For instance, one study observed a decrease in S-allyl-L-cysteine (GSAC) and an increase in alliin during storage at various temperatures, suggesting a conversion of GSAC to alliin.[15] Another study noted a significant loss of organosulfur compounds after 6 months of storage.[16]

Conclusion

The stability of garlic-derived organosulfur compounds is a complex and multifaceted issue that is paramount to their effective use in research and drug development. Allicin, while highly potent, is exceptionally labile. In contrast, its degradation products, such as DADS and DATS, and the aged garlic compound SAC, exhibit greater stability. By carefully controlling factors such as temperature, pH, and storage conditions, and by employing robust analytical methodologies, researchers can better preserve the integrity of these valuable bioactive molecules and unlock their full therapeutic potential.

References

• Concentration of Allicin in Garlic - Issuu. (n.d.). Retrieved from [Link]

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• Wang, H., et al. (2015). Influence of pH, concentration and light on stability of allicin in garlic (Allium sativum L.) aqueous extract as measured by UPLC. PubMed. Retrieved from [Link]

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• Nakagawa, H., et al. (2020). Diallyl Trisulfide Inhibits Platelet Aggregation through the Modification of Sulfhydryl Groups. Journal of Agricultural and Food Chemistry, 68(4), 1074-1081.

• Garlic Sulfur Compound Stability in High-Temp Cooking | Food R&D Guide. (2026, January 31). Yishangqiao. Retrieved from [Link]

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• Pérez-Torres, A., et al. (2023). Bioavailability of Organosulfur Compounds after the Ingestion of Black Garlic by Healthy Humans. Antioxidants, 12(4), 923.
• González, M. E., et al. (2009). Effect of Processing and Storage Time on the Contents of Organosulfur Compounds in Pickled Blanched Garlic. Journal of Agricultural and Food Chemistry, 57(23), 11198-11204.

• Pérez-Torres, A., et al. (2023). Bioavailability of Organosulfur Compounds after the Ingestion of Black Garlic by Healthy Humans. ResearchGate. Retrieved from [Link]

• Determination of Seven Organosulfur Compounds in Garlic by High-Performance Liquid Chromatography. (n.d.). ResearchGate. Retrieved from [Link]

• Yu, T. H., et al. (1994). Volatile compounds generated from thermal degradation of alliin and deoxyalliin in an aqueous solution. Journal of Agricultural and Food Chemistry, 42(1), 146-153.

• Effect of pH on allicin and its degradation products. (n.d.). ResearchGate. Retrieved from [Link]

• Polat, M., & Korkunç, S. (2024). Sensitive and accurate determination of oil-soluble and water-soluble organosulfur compounds in garlic matrix using reversed phase high performance liquid chromatography with ultraviolet detection. Turkish Journal of Chemistry, 48(2), 281-289.
• Borlinghaus, J., et al. (2014). Allicin: Chemistry and Biological Properties. Molecules, 19(8), 12591-12618.
• Kovačević, D. B., et al. (2018).

• The Effect of Different Storage Conditions on Phytochemical Composition, Shelf-Life, and Bioactive Compounds of Voghiera Garlic PDO. (n.d.). MDPI. Retrieved from [Link]

• Analytical methods for bioactive sulfur compounds in Allium: An integrated review and future directions. (n.d.). CONICET. Retrieved from [Link]

• Janská, P., et al. (2021). Effect of physicochemical parameters on the stability and activity of garlic alliinase and its use for in-situ allicin synthesis. PLOS ONE, 16(3), e0248878.
• Banerjee, S., et al. (2015). Quantification of allicin by high performance liquid chromatography-ultraviolet analysis with effect of post-ultrasonic sound and microwave radiation on fresh garlic cloves. Pharmacognosy Magazine, 11(42), 392-397.

• Evaluation of allicin stability in processed garlic of different cultivars. (n.d.). CABI Digital Library. Retrieved from [Link]

• Gruhlke, M. C. H., & Slusarenko, A. J. (2012). Biological properties of garlic and garlic-derived organosulfur compounds. ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Allyl methyl tetrasulfide

Executive Safety Summary

Allyl Methyl Tetrasulfide (AMTS) is a volatile organosulfur compound (CAS: 90195-83-8) found in Allium species. While its acute toxicity is often lower than simple thiols, its handling presents a unique dual hazard: biological irritation and extreme olfactory potency .

The threshold for human olfactory detection is in the parts-per-billion (ppb) range. Inadequate containment does not just risk personal exposure; it risks facility-wide contamination, triggering evacuation alarms and psychological distress among personnel. This guide prioritizes "Zero-Odor Release" protocols alongside standard chemical hygiene.

Chemical Risk Profile & Causality[1]

To select the right PPE, one must understand the mechanism of the hazard.

Property	Value/Description	Operational Implication
Flash Point	~37.5°C (Est.)[1]	Flammable. Ground all glassware. Use spark-proof tools.
Vapor Pressure	High Volatility	Rapid evaporation at room temp.[1] Fume hood use is non-negotiable.
Permeation	High Lipophilicity	Small, non-polar sulfur molecules permeate standard nitrile rubber rapidly (<15 mins).
Reactivity	Oxidizable	Can be chemically neutralized (deodorized) using hypochlorite (bleach).

The Permeation Risk: Standard nitrile gloves provide physical protection but poor chemical resistance against organosulfides. The non-polar nature of AMTS allows it to solvate into the nitrile polymer matrix, reaching the skin within minutes. Once absorbed, the compound enters the bloodstream and is metabolized, leading to "garlic breath" and sweat that persists for days—a phenomenon known as systemic absorption.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Redundant Barrier System to prevent permeation.

A. Hand Protection (The Double-Glove Protocol)

Do not rely on single nitrile gloves.

• Inner Layer (Barrier): Silver Shield® / 4H® (PE/EVOH Laminate) .

  • Why: These multi-layer laminates offer >4 hours of breakthrough time against organosulfurs.

• Outer Layer (Dexterity): High-Grade Nitrile (minimum 5 mil) .

  • Why: Laminate gloves are baggy and slippery. The outer nitrile glove compresses the laminate for grip and protects the expensive inner glove from physical tears.

B. Respiratory & Engineering Controls[2]

• Primary: Chemical Fume Hood (Face velocity: 100 fpm / 0.5 m/s). Work at least 6 inches inside the sash.

• Secondary (Spill/Emergency): Full-face respirator with OV/AG (Organic Vapor/Acid Gas) cartridges.

  • Note: Half-mask respirators are insufficient for eye protection against volatile irritants.

C. Eye & Body Protection[3][4][5][6][7]

• Eyes: Chemical Splash Goggles (Indirect Vent).[2] Safety glasses are insufficient due to vapor irritation.

• Body: Standard cotton lab coat + Disposable Polyethylene Apron .

  • Why: Cotton absorbs odors. If a splash occurs on cotton, the coat must be discarded. An apron provides a wipeable, non-absorbent shield.

PPE Selection Logic Diagram

The following decision tree illustrates the required PPE based on the scale of operation.

Figure 1: PPE Decision Logic based on volume. Note that laminate inner gloves are required for ALL volumes.

Operational Protocols

A. Transfer Techniques

• Syringe Transfer: Preferred over pouring. Use a gas-tight glass syringe with a Luer-lock needle.

• The "Trap" Method: Keep a beaker of 10% Sodium Hypochlorite (Bleach) inside the hood. Immediately submerge used pipette tips, needles, and wipes into this solution. Do not throw odorous trash into the dry bin.

B. Decontamination (The "Kill Step")

You cannot wash AMTS away with soap and water; you must chemically alter it.

• Chemistry: Oxidation converts the volatile sulfide (R-S-R) into a non-volatile sulfoxide (R-SO-R) or sulfone (R-SO2-R).

• Solution: 10-15% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide.

Decontamination Workflow:

Figure 2: The oxidative decontamination workflow ensures volatile sulfides are chemically converted to inert solids before leaving the fume hood.[1]

Emergency Response

Scenario	Immediate Action
Skin Contact	Do not scrub. Scrubbing drives the chemical deeper. Rinse gently with water, then apply PEG-400 (polyethylene glycol) if available to solubilize, then wash with soap.
Eye Contact	Flush for 15 minutes. Seek medical attention immediately (Ophthalmologist).
Spill (>5mL)	Evacuate the lab. Don Full-Face Respirator (OV cartridges). Cover spill with absorbent pads soaked in bleach.

References

• National Institutes of Health (NIH) - PubChem. Allyl Methyl Tetrasulfide Compound Summary. Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Allyl Propyl Disulfide (Analogous Hazard Data). Available at: [Link]

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